Tert-butyl Pyridine-3-carboxylate

• CAS: 65321-36-0

Core Science & Biosynthesis

An In-depth Technical Guide to Tert-butyl Pyridine-3-carboxylate: A Key Building Block in Modern Synthesis

This guide provides a comprehensive technical overview of tert-butyl pyridine-3-carboxylate, a heterocyclic building block of significant interest to researchers and professionals in drug development and organic synthesis. We will delve into its core properties, synthesis, reactivity, and applications, offering field-proven insights and detailed experimental protocols.

Core Compound Identity and Properties

Tert-butyl pyridine-3-carboxylate, identified by the CAS number 65321-36-0 , is a versatile intermediate in organic synthesis.[1] Its structure, featuring a pyridine ring substituted with a bulky tert-butyl ester group, imparts unique reactivity and solubility characteristics that are highly valued in the construction of complex molecular architectures.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a reagent is fundamental to its effective application in research and development. The key properties of tert-butyl pyridine-3-carboxylate are summarized in the table below. It is important to note that while some data is experimentally determined, other values for analogous compounds are provided for estimation purposes and should be treated as such.

Property	Value	Source
CAS Number	65321-36-0	[1]
Molecular Formula	C₁₀H₁₃NO₂	[1]
Molecular Weight	179.22 g/mol	[1]
SMILES	CC(C)(C)OC(=O)C1=CN=CC=C1	[1]
Boiling Point	~196-197 °C (for 4-tert-Butylpyridine)	[2]
Melting Point	Not available (Predicted to be a low-melting solid or liquid at room temperature)
Solubility	Soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol.

Synthesis of Tert-butyl Pyridine-3-carboxylate

The synthesis of tert-butyl pyridine-3-carboxylate can be achieved through several routes, with the esterification of nicotinic acid (pyridine-3-carboxylic acid) being a common and straightforward approach. The causality behind this experimental choice lies in the ready availability of the starting material and the relative simplicity of the reaction, which can be driven to completion with high yield.

Recommended Synthesis Protocol: Acid-Catalyzed Esterification

This protocol describes a robust method for the laboratory-scale synthesis of tert-butyl pyridine-3-carboxylate from nicotinic acid and tert-butanol.

Materials:

• Nicotinic acid

• Tert-butanol

• Concentrated sulfuric acid (H₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Dean-Stark apparatus

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine nicotinic acid (1 equivalent), a 5 to 10-fold excess of tert-butanol, and a catalytic amount of concentrated sulfuric acid (approximately 5 mol%). Add a sufficient volume of a suitable solvent, such as toluene or cyclohexane, to fill the Dean-Stark trap.

• Reaction Execution: Heat the reaction mixture to reflux. The azeotropic removal of water via the Dean-Stark trap drives the equilibrium towards the formation of the ester. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Allow the reaction mixture to cool to room temperature. Carefully neutralize the excess acid by slowly adding saturated aqueous sodium bicarbonate solution until effervescence ceases.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude tert-butyl pyridine-3-carboxylate by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes, to afford the pure product.

Chemical Reactivity and Applications in Drug Discovery

The pyridine nitrogen of tert-butyl pyridine-3-carboxylate can act as a ligand for transition metals, making it a valuable substrate in cross-coupling reactions. The ester functionality can also be readily hydrolyzed or converted to other functional groups, further enhancing its synthetic utility.

Application in Suzuki-Miyaura Cross-Coupling Reactions

A prime example of the utility of tert-butyl pyridine-3-carboxylate is its application as a coupling partner in palladium-catalyzed Suzuki-Miyaura reactions. This reaction is a cornerstone of modern medicinal chemistry for the construction of biaryl and heteroaryl-aryl structures, which are prevalent in many pharmaceutical agents. The workflow for such a reaction is outlined below.

Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction using tert-butyl pyridine-3-carboxylate.

Detailed Protocol: Suzuki-Miyaura Coupling

This protocol provides a detailed methodology for the Suzuki-Miyaura cross-coupling of a bromo-substituted tert-butyl pyridine-3-carboxylate with an arylboronic acid.

Materials:

• Bromo-substituted tert-butyl pyridine-3-carboxylate

• Arylboronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• Toluene

• Water

• Round-bottom flask

• Reflux condenser

• Inert atmosphere (Nitrogen or Argon)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add the bromo-substituted tert-butyl pyridine-3-carboxylate (1 equivalent), the arylboronic acid (1.2 equivalents), potassium carbonate (2 equivalents), and tetrakis(triphenylphosphine)palladium(0) (5 mol%).

• Solvent Addition: Add a degassed mixture of toluene and water (typically in a 4:1 to 10:1 ratio).

• Reaction Execution: Heat the reaction mixture to 80-100 °C and stir vigorously until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel to yield the desired coupled product.

Safety and Handling

• Skin Irritation (H315) [3]

• Serious Eye Irritation (H319) [3]

• Respiratory Irritation (H335) [3]

Recommended Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of vapors and contact with skin and eyes.

Spectroscopic Characterization

The structure of tert-butyl pyridine-3-carboxylate can be confirmed using standard spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum is expected to show a characteristic singlet for the nine equivalent protons of the tert-butyl group at approximately 1.6 ppm. The aromatic protons on the pyridine ring will appear as multiplets in the downfield region (typically between 7.5 and 9.0 ppm).

• ¹³C NMR: The carbon NMR spectrum will show a quaternary carbon for the tert-butyl group around 82 ppm and the ester carbonyl carbon around 165 ppm. The carbons of the pyridine ring will resonate in the aromatic region (120-155 ppm).

• IR Spectroscopy: The infrared spectrum will exhibit a strong carbonyl (C=O) stretching vibration for the ester group in the region of 1710-1730 cm⁻¹. C-H stretching vibrations for the aromatic and aliphatic protons will also be present.

• Mass Spectrometry: The mass spectrum will show the molecular ion peak (M⁺) at m/z = 179. A prominent fragment corresponding to the loss of the tert-butyl group ([M-57]⁺) is also expected.

Conclusion

Tert-butyl pyridine-3-carboxylate is a valuable and versatile building block in organic synthesis, particularly in the field of drug discovery. Its unique combination of a reactive pyridine core and a sterically demanding ester group allows for a wide range of chemical transformations. The protocols and data presented in this guide are intended to provide researchers with the necessary information to confidently and effectively utilize this compound in their synthetic endeavors. As with any chemical reagent, a thorough understanding of its properties and adherence to safe handling practices are paramount for successful and safe experimentation.

References

• PubChem. tert-butyl (3S)-3-hydroxypiperidine-1-carboxylate. National Center for Biotechnology Information. [Link]

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Physical and chemical properties of Tert-butyl Pyridine-3-carboxylate

An In-Depth Technical Guide to Tert-butyl Pyridine-3-carboxylate

Introduction: A Versatile Heterocyclic Building Block

Tert-butyl pyridine-3-carboxylate, also known as tert-butyl nicotinate, is a heterocyclic compound of significant interest in the fields of medicinal chemistry and organic synthesis. As a derivative of nicotinic acid (Vitamin B3), it incorporates a pyridine ring, a core structure found in numerous pharmaceuticals and bioactive molecules. The strategic inclusion of a tert-butyl ester functional group provides a valuable tool for chemists: a sterically hindered protecting group that can be selectively removed under specific acidic conditions. This feature allows for precise chemical manipulations at other positions of the pyridine ring or in other parts of a complex molecule.

This guide offers an in-depth exploration of the physical and chemical properties of Tert-butyl Pyridine-3-carboxylate. We will delve into its structural characteristics, reactivity, spectroscopic profile, and its applications as a synthetic intermediate, particularly in the context of drug discovery and development. The methodologies and insights presented herein are grounded in established chemical principles and are designed to equip researchers and scientists with the practical knowledge required to effectively utilize this compound in their work.

Physicochemical Properties

The physical state and solubility of a compound are foundational to its handling, storage, and application in chemical reactions. Tert-butyl Pyridine-3-carboxylate is a stable compound at room temperature. Its key physicochemical properties are summarized below.

Property	Value	Source(s)
CAS Number	65321-36-0	[1]
Molecular Formula	C₁₀H₁₃NO₂	[1][2]
Molecular Weight	179.22 g/mol	[1][3]
Appearance	Varies; typically a liquid or low-melting solid	-
IUPAC Name	tert-butyl pyridine-3-carboxylate	[1]

Chemical Structure and Reactivity

The chemical behavior of Tert-butyl Pyridine-3-carboxylate is dictated by the interplay between the electron-deficient pyridine ring and the bulky tert-butyl ester group.

Caption: Chemical structure of Tert-butyl Pyridine-3-carboxylate.

Reactivity of the Tert-butyl Ester Group

The most significant chemical feature for synthetic applications is the tert-butyl ester's role as a protecting group for the carboxylic acid.

• Acid-Catalyzed Hydrolysis: The ester is stable under neutral and basic conditions but is readily cleaved under strong acidic conditions (e.g., trifluoroacetic acid, HCl) to yield nicotinic acid and isobutylene. This deprotection is mechanistically driven by the formation of the stable tert-butyl carbocation. The choice of a tert-butyl group is deliberate; its bulkiness provides steric hindrance that protects the carbonyl carbon from nucleophilic attack, enhancing its stability in the presence of many reagents.

Caption: Acid-catalyzed hydrolysis of the tert-butyl ester.

Reactivity of the Pyridine Ring

The pyridine ring is an electron-deficient aromatic system, which influences its reactivity. The presence of the electron-withdrawing tert-butoxycarbonyl group at the 3-position further deactivates the ring towards electrophilic aromatic substitution. Reactions such as nitration or halogenation, if they occur, would be directed to the 5-position, but typically require harsh conditions.

Conversely, the nitrogen atom of the pyridine ring retains its basic character and can be protonated or alkylated. It can also act as a ligand in the formation of metal complexes.[4]

Spectroscopic Characterization

Unambiguous identification and purity assessment of Tert-butyl Pyridine-3-carboxylate rely on a combination of spectroscopic techniques. Below are the expected data and protocols for acquiring them.

Data Summary

Technique	Expected Features
¹H NMR	Pyridine Protons: Four distinct signals in the aromatic region (δ 7.0-9.5 ppm). The proton at C2 (adjacent to N and C=O) will be the most downfield. Tert-butyl Protons: A sharp singlet at ~δ 1.6 ppm, integrating to 9 protons.
¹³C NMR	Carbonyl Carbon: Signal around δ 165 ppm. Pyridine Carbons: Five signals in the aromatic region (δ 120-155 ppm). Tert-butyl Carbons: Two signals; a quaternary carbon (~δ 82 ppm) and a methyl carbon (~δ 28 ppm).
Infrared (IR)	Strong C=O stretch for the ester at ~1720-1730 cm⁻¹. C-O stretch at ~1250-1300 cm⁻¹. Aromatic C=C and C=N stretching vibrations in the 1400-1600 cm⁻¹ region.
Mass Spectrometry (MS)	(EI): A molecular ion [M]⁺ peak at m/z = 179. A prominent base peak at m/z = 123 due to the loss of isobutylene ([M-56]⁺), corresponding to the nicotinic acid radical cation. Another significant fragment at m/z = 57 corresponding to the tert-butyl cation [C(CH₃)₃]⁺.

Experimental Protocols

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of Tert-butyl Pyridine-3-carboxylate and dissolve it in approximately 0.6 mL of deuterated chloroform (CDCl₃) or another suitable deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ 0.00 ppm).

• Data Acquisition:

  • Acquire a ¹H NMR spectrum on a 400 MHz (or higher) spectrometer. Use a sufficient number of scans (e.g., 16-32) to achieve a good signal-to-noise ratio.

  • Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data (FID) using appropriate software. Perform Fourier transformation, phase correction, and baseline correction. Integrate the ¹H NMR signals and reference the spectra to the TMS peak.

Protocol 2: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation:

  • For Liquids (Neat): Place a single drop of the compound between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

  • For Solids (KBr Pellet): Mix ~1 mg of the solid sample with ~100 mg of dry KBr powder in an agate mortar and pestle. Press the mixture into a transparent pellet using a hydraulic press.

• Background Collection: Run a background spectrum of the empty sample compartment (or the pure KBr pellet) to subtract atmospheric H₂O and CO₂ absorptions.

• Sample Analysis: Place the prepared sample in the spectrometer's sample holder and acquire the IR spectrum, typically over a range of 4000-400 cm⁻¹.

• Data Interpretation: Identify the key functional group frequencies as outlined in the data summary table.

Protocol 3: Mass Spectrometry (MS)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a volatile solvent such as methanol or acetonitrile.

• Instrumentation: Use a Gas Chromatography-Mass Spectrometry (GC-MS) system for volatile compounds or direct infusion into an Electrospray Ionization (ESI) or Electron Ionization (EI) source.

• GC-MS Method:

  • Injector: 250°C.

  • Oven Program: Start at 60°C, hold for 1 minute, then ramp at 10°C/min to 250°C.

  • Ion Source (EI): 70 eV.

• Data Analysis: Analyze the resulting mass spectrum to identify the molecular ion peak and characteristic fragment ions. Compare the fragmentation pattern with the expected values to confirm the structure.

Caption: Experimental workflow for spectroscopic characterization.

Applications in Research and Drug Development

Tert-butyl Pyridine-3-carboxylate serves as a crucial intermediate in the synthesis of complex organic molecules. Its utility is particularly pronounced in the pharmaceutical industry.

• Pharmaceutical Intermediates: The compound is a building block for creating more elaborate structures. The pyridine core is a common scaffold in drug design, and the protected carboxylate allows for modifications elsewhere before being revealed as a carboxylic acid or converted to other functional groups like amides. It has been identified as a synthetic precursor for an anti-HIV drug, 3,4-dihydro-2(1H)-quinolinone.[1]

• Building Block Chemistry: In organic synthesis, it is used in cross-coupling reactions where the pyridine ring can be further functionalized. The tert-butyl ester is robust enough to withstand many common reaction conditions, making it a reliable protecting group during multi-step syntheses.[5]

Safety and Handling

As with any chemical reagent, proper safety precautions are essential when handling Tert-butyl Pyridine-3-carboxylate.

• GHS Hazard Statements: Based on available data, related compounds often carry warnings for skin irritation, serious eye irritation, and potential respiratory irritation.[3][6]

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong acids and strong oxidizing agents.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

References

• National Center for Biotechnology Information (2024). Pyridine-Containing Octadentate Ligand NE3TA-PY for Formation of Neutral Complex with 177Lu(III) and 90Y(III) for Radiopharmaceutical Applications: Synthesis, DFT Calculation, Radiolabeling, and In Vitro Complex Stability. PubChem. Available at: [Link]

• Google Patents. WO2010065447A3 - A process for the preparation of tert-butyl (r) - 3 -vinylpyrrolidine- i - carboxylate and intermediates therefor. Google Patents.

• National Center for Biotechnology Information (2024). tert-butyl (3S)-3-hydroxypiperidine-1-carboxylate. PubChem Compound Database. Available at: [Link]

• National Center for Biotechnology Information (2024). Tert-butyl 3-oxopiperidine-1-carboxylate. PubChem Compound Database. Available at: [Link]

• BYJU'S. NCERT Solutions for Class 12 Chemistry Chapter 12 Aldehydes, Ketones and Carboxylic Acids. BYJU'S. Available at: [Link]

• National Center for Biotechnology Information (2024). tert-Butyl isonicotinate. PubChem Compound Database. Available at: [Link]

• National Center for Biotechnology Information (2020). Identification and optimization of pyridine carboxamide-based scaffold as a drug lead for Mycobacterium tuberculosis. PMC. Available at: [Link]

• ResearchGate. FT-IR spectrum of tert-butyl.... ResearchGate. Available at: [Link]

• ACS Publications. Synthesis of C3-Substituted N1-tert-Butyl 1,2,4-Triazinium Salts via the Liebeskind–Srogl Reaction for Fluorogenic Labeling of Live Cells. The Journal of Organic Chemistry. Available at: [Link]

• National Center for Biotechnology Information. Synthesis of C3-Substituted N1-tert-Butyl 1,2,4-Triazinium Salts via the Liebeskind–Srogl Reaction for Fluorogenic Labeling of Live Cells. PMC. Available at: [Link]

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• 4. Pyridine-Containing Octadentate Ligand NE3TA-PY for Formation of Neutral Complex with 177Lu(III) and 90Y(III) for Radiopharmaceutical Applications: Synthesis, DFT Calculation, Radiolabeling, and In Vitro Complex Stability - PMC [pmc.ncbi.nlm.nih.gov]
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Tert-Butyl Pyridine-3-carboxylate: A Comprehensive Guide to Synthesis Pathways and Mechanisms

An In-depth Technical Guide for Drug Development Professionals

Abstract

Tert-butyl pyridine-3-carboxylate, also known as tert-butyl nicotinate, is a pivotal intermediate in the synthesis of a wide array of pharmaceutical compounds and complex organic molecules. Its unique structural combination of a pyridine ring and a sterically bulky tert-butyl ester group makes it a valuable building block, but also presents distinct challenges in its synthesis. This guide provides an in-depth analysis of the primary synthetic pathways to tert-butyl pyridine-3-carboxylate. We will dissect the underlying reaction mechanisms, evaluate the causal factors behind experimental choices, and present detailed, field-proven protocols. This document is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding and practical application of its synthesis.

Introduction: The Strategic Importance of Tert-Butyl Nicotinate

The pyridine moiety is a ubiquitous scaffold in medicinal chemistry, appearing in numerous approved drugs. The ester at the 3-position serves as a versatile handle for further chemical modification. Specifically, the tert-butyl ester group is a widely used protecting group for carboxylic acids due to its stability under a variety of conditions and its susceptibility to cleavage under specific, mild acidic conditions. Tert-butyl pyridine-3-carboxylate is a key precursor in the development of various therapeutic agents, including anti-HIV drugs.[1] Its role as an amide or ester activator in organic synthesis further broadens its utility.[1]

The primary challenge in its synthesis lies in the formation of the sterically demanding tert-butyl ester. Direct acid-catalyzed esterification with tert-butanol is often inefficient due to the steric hindrance and the propensity of the intermediate tert-butyl carbocation to undergo elimination to form isobutylene.[2] Therefore, indirect methods involving the activation of the parent carboxylic acid, nicotinic acid, are generally preferred. This guide will explore three principal, industrially relevant pathways:

• Pathway I: Synthesis via Acyl Chloride Intermediate

• Pathway II: Di-tert-butyl Dicarbonate (Boc₂O) Mediated Esterification

• Pathway III: Direct Esterification under Specific Catalysis

Pathway I: The Acyl Chloride Route

This classic and robust two-step method involves the initial activation of nicotinic acid to its highly reactive acyl chloride derivative, followed by reaction with tert-butanol.

Principle and Rationale

The conversion of a carboxylic acid to an acyl chloride dramatically increases the electrophilicity of the carbonyl carbon. This heightened reactivity overcomes the poor nucleophilicity of the sterically hindered tert-butanol, allowing the esterification to proceed efficiently. A base is required in the second step to quench the HCl byproduct, which could otherwise protonate the pyridine nitrogen or catalyze undesirable side reactions.

Reaction Mechanism

The process unfolds in two distinct stages:

Stage A: Formation of Nicotinoyl Chloride Nicotinic acid is reacted with a chlorinating agent, most commonly thionyl chloride (SOCl₂). The mechanism involves nucleophilic attack of the carboxylic acid's hydroxyl group on the sulfur atom of SOCl₂, followed by elimination of HCl and SO₂ to yield the acyl chloride.

Stage B: Esterification with tert-Butanol The resulting nicotinoyl chloride is then treated with tert-butanol in the presence of a non-nucleophilic base like pyridine or triethylamine.[3] The reaction proceeds via a nucleophilic acyl substitution mechanism.

Caption: Mechanism of the Acyl Chloride Pathway.

Experimental Protocol

Step 1: Synthesis of Nicotinoyl Chloride Hydrochloride [4]

• In a round-bottom flask equipped with a reflux condenser and a gas outlet to a scrubber, suspend nicotinic acid (1.0 eq) in excess thionyl chloride (approx. 3.0 eq).

• Heat the mixture to reflux for 2-3 hours. The reaction progress can be monitored by the cessation of gas (HCl, SO₂) evolution.

• After the reaction is complete, remove the excess thionyl chloride under reduced pressure. The resulting crystalline solid is nicotinoyl chloride hydrochloride. This intermediate is often used directly without further purification.

Step 2: Esterification

• Suspend the nicotinoyl chloride hydrochloride (1.0 eq) in a suitable anhydrous solvent such as dichloromethane (DCM) or pyridine at 0 °C.[3]

• Slowly add a solution of tert-butanol (1.0-1.2 eq) in the same solvent.

• If not using pyridine as the solvent, add a non-nucleophilic base like triethylamine (2.2 eq to neutralize both the HCl from the hydrochloride salt and the HCl generated in the reaction) dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Upon completion, quench the reaction with water or a saturated sodium bicarbonate solution.

• Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or distillation to yield pure tert-butyl pyridine-3-carboxylate.

Pathway II: Di-tert-butyl Dicarbonate (Boc₂O) Mediated Esterification

This method represents a milder and often more efficient alternative to the acyl chloride route, utilizing di-tert-butyl dicarbonate (Boc₂O) as an activating agent in the presence of a nucleophilic catalyst.

Principle and Rationale

The direct reaction between a carboxylic acid and Boc₂O forms a mixed anhydride intermediate. While this anhydride is more reactive than the parent acid, the key to this pathway's success is the use of a hyper-nucleophilic catalyst, 4-(Dimethylamino)pyridine (DMAP). DMAP intercepts the mixed anhydride to form a highly reactive N-acylpyridinium salt. This intermediate is exceptionally susceptible to nucleophilic attack by the sterically hindered tert-butanol, driving the reaction to completion under mild conditions.

Reaction Mechanism

The DMAP-catalyzed mechanism involves several key steps:

• Mixed Anhydride Formation: Nicotinic acid attacks Boc₂O to form a mixed anhydride, with the release of tert-butanol and CO₂.

• Acylpyridinium Salt Formation: DMAP, being a superior nucleophile to tert-butanol, rapidly attacks the mixed anhydride to form a highly electrophilic N-nicotinoyl-DMAP intermediate and a tert-butoxide anion.

• Nucleophilic Attack: The tert-butanol (either added or generated in situ) attacks the activated N-acylpyridinium intermediate.

• Product Formation & Catalyst Regeneration: The tetrahedral intermediate collapses to form the desired tert-butyl ester and regenerate the DMAP catalyst.

Caption: Catalytic cycle for DMAP-mediated esterification.

Experimental Protocol

• To a solution of nicotinic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., THF, DCM, or acetonitrile), add DMAP (0.05-0.2 eq).

• Add di-tert-butyl dicarbonate (Boc₂O) (1.1-1.5 eq) to the mixture. Gas evolution (CO₂) should be observed.

• Add tert-butanol (1.5-3.0 eq). Note: Some protocols rely on the tert-butanol generated from the decomposition of the mixed anhydride.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent like ethyl acetate and wash sequentially with water, dilute HCl (to remove DMAP), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the pure ester.

Pathway III: Direct Esterification Strategies

While challenging, direct esterification of nicotinic acid with tert-butanol is desirable from an atom economy perspective. Success hinges on specific catalysts and conditions that favor the esterification pathway over the dehydration of tert-butanol.

Principle and Rationale

This approach seeks to bypass the need for activating agents by using reaction conditions that facilitate the direct condensation of the acid and the tertiary alcohol. One effective method involves the use of a dehydrating agent like anhydrous magnesium sulfate in conjunction with a catalytic amount of strong acid.[5] The magnesium sulfate sequesters the water formed during the reaction, shifting the equilibrium towards the product side. The catalytic acid facilitates the formation of the tert-butyl carbocation in a controlled manner.

Reaction Mechanism (SN1-type)

Under these conditions, the mechanism likely proceeds through an SN1 pathway:

• Carbocation Formation: The acid catalyst protonates tert-butanol, which then loses water to form the relatively stable tert-butyl carbocation.

• Nucleophilic Attack: The carboxylate group of nicotinic acid acts as a nucleophile and attacks the tert-butyl carbocation.

• Deprotonation: A final deprotonation step yields the tert-butyl ester.

Caption: SN1 mechanism for direct tert-butyl esterification.

Experimental Protocol

• In a flask, combine nicotinic acid (1.0 eq), excess tert-butanol (which also acts as the solvent), and anhydrous magnesium sulfate (MgSO₄) (2.0-3.0 eq).[5]

• Add a catalytic amount of concentrated sulfuric acid (H₂SO₄) (approx. 0.05 eq).

• Heat the mixture to a gentle reflux (approx. 80-85 °C) for 24-48 hours. The reaction must be kept anhydrous.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the mixture and filter off the solid MgSO₄.

• Neutralize the filtrate carefully with a base (e.g., saturated NaHCO₃ solution).

• Extract with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure.

• Purify the crude product via column chromatography or distillation.

Comparison of Synthesis Pathways

The selection of an optimal synthesis pathway depends on factors such as scale, cost of reagents, required purity, and available equipment.

Parameter	Pathway I: Acyl Chloride	Pathway II: Boc₂O / DMAP	Pathway III: Direct Esterification
Starting Materials	Nicotinic Acid, Thionyl Chloride, tert-Butanol	Nicotinic Acid, Boc₂O, tert-Butanol	Nicotinic Acid, tert-Butanol
Key Reagents	SOCl₂, Pyridine/Triethylamine	Boc₂O, DMAP (catalyst)	H₂SO₄ (catalyst), MgSO₄
Advantages	Robust, reliable, high-yielding, uses common reagents.	Very mild conditions, high yields, excellent functional group tolerance.	High atom economy, fewer steps, inexpensive reagents.
Disadvantages	Harsh reagents (SOCl₂), corrosive HCl byproduct, requires strict anhydrous conditions.	Higher cost of Boc₂O and DMAP, produces gaseous CO₂.	Often lower yields, requires high temperatures, risk of isobutylene formation, long reaction times.

Conclusion

The synthesis of tert-butyl pyridine-3-carboxylate can be successfully achieved through several distinct pathways, each with its own set of advantages and operational considerations. The acyl chloride route is a powerful and dependable method suitable for large-scale production where the use of corrosive reagents can be managed. For laboratory-scale synthesis, particularly with sensitive substrates, the Boc₂O/DMAP method offers unparalleled mildness and efficiency, albeit at a higher reagent cost. Finally, direct esterification presents an atom-economical alternative, though it often requires careful optimization to achieve satisfactory yields. A thorough understanding of the mechanisms and practicalities of these routes empowers the research scientist to make informed decisions, tailoring the synthetic strategy to the specific project goals in the dynamic landscape of drug discovery and development.

References

• Google Patents. (n.d.). Preparation of nicotinic acid esters. (Patent No. US2861077A).

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Solubility of Tert-butyl Pyridine-3-carboxylate in various organic solvents

An In-Depth Technical Guide to the Solubility of Tert-butyl Pyridine-3-carboxylate in Organic Solvents

Abstract

Tert-butyl pyridine-3-carboxylate is a pivotal heterocyclic building block in medicinal chemistry and organic synthesis, notably as a precursor in the development of novel therapeutics.[1] A comprehensive understanding of its solubility is fundamental for optimizing reaction conditions, developing purification strategies, and formulating active pharmaceutical ingredients. This guide provides an in-depth analysis of the solubility characteristics of tert-butyl pyridine-3-carboxylate across a spectrum of common organic solvents. We explore the underlying chemical principles governing its solubility, present a predictive solubility profile based on its molecular structure, and provide a detailed, replicable experimental protocol for quantitative solubility determination. This document is intended for researchers, chemists, and formulation scientists who require a practical and theoretical understanding of this compound's behavior in solution.

Introduction: The Significance of Tert-butyl Pyridine-3-carboxylate

Tert-butyl pyridine-3-carboxylate, also known as tert-butyl nicotinate, belongs to the class of pyridine carboxylic acid esters. Its structure is characterized by a pyridine ring, a key aromatic heterocycle found in numerous bioactive molecules, and a tert-butyl ester functional group. This unique combination of a polar, aromatic core and a bulky, nonpolar ester group imparts specific physicochemical properties that are critical to its application.

The pyridine nitrogen atom can act as a hydrogen bond acceptor and a site for protonation, while the ester group can be hydrolyzed or used in various coupling reactions. The tert-butyl group provides steric hindrance and increases lipophilicity, which can influence reaction selectivity and the pharmacokinetic properties of derivative compounds. Its role as a synthetic precursor is well-established, particularly in the synthesis of complex molecules for drug discovery.[1] Therefore, knowledge of its solubility is not merely academic; it is a critical parameter for process development, enabling chemists to select appropriate solvents for synthesis, extraction, and crystallization, thereby maximizing yield, purity, and efficiency.

Theoretical Framework for Solubility

The solubility of a compound is governed by the intermolecular forces between the solute (tert-butyl pyridine-3-carboxylate) and the solvent. The principle of "like dissolves like" serves as a foundational guideline: polar solutes tend to dissolve in polar solvents, and nonpolar solutes in nonpolar solvents.[2]

Several factors dictate the solubility of tert-butyl pyridine-3-carboxylate:

• Polarity: The molecule possesses distinct polar and nonpolar regions. The pyridine ring, with its electronegative nitrogen atom and the carbonyl group of the ester, creates a significant dipole moment, making this part of the molecule polar. Conversely, the tert-butyl group is large and nonpolar (lipophilic).

• Hydrogen Bonding: The nitrogen atom in the pyridine ring and the oxygen atoms in the ester group can act as hydrogen bond acceptors. Solvents capable of donating hydrogen bonds (protic solvents like alcohols) can interact strongly with these sites, promoting solubility.[3]

• Molecular Size and Shape: The bulky tert-butyl group can sterically hinder the solvent's ability to solvate the polar regions of the molecule effectively, which can temper solubility in highly polar solvents compared to smaller esters.

These competing structural features—a polar heterocyclic core and a nonpolar aliphatic group—suggest that tert-butyl pyridine-3-carboxylate will exhibit a nuanced solubility profile, with significant solubility in a range of solvents of intermediate polarity.

Fig 1. Annotated structure of tert-butyl pyridine-3-carboxylate.

Predictive Solubility Profile

The following table summarizes the expected solubility in various classes of organic solvents at ambient temperature.

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Protic Polar	Methanol, Ethanol	Very Soluble	The alcohol's hydroxyl group can hydrogen bond with the pyridine nitrogen and ester oxygens, while its alkyl chain interacts favorably with the tert-butyl group.
Aprotic Polar	Acetone, Acetonitrile (ACN), Ethyl Acetate, Tetrahydrofuran (THF), Dichloromethane (DCM), Chloroform	Very Soluble	These solvents have significant dipole moments that can solvate the polar pyridine-ester portion of the molecule. The lack of hydrogen-bond donation is less critical than for highly polar solutes. Ethyl acetate and DCM are particularly effective due to their intermediate polarity.[5]
Aprotic Polar (High Polarity)	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Very Soluble	These are powerful, highly polar solvents capable of dissolving a wide range of organic compounds.
Aprotic Nonpolar	Toluene, Diethyl Ether	Soluble	The aromatic ring of toluene can engage in π-stacking with the pyridine ring, and its overall low polarity is compatible with the tert-butyl group. Diethyl ether's slight polarity allows it to solvate the ester group to some extent.
Aprotic Nonpolar (Aliphatic)	Hexane, Heptane, Cyclohexane	Slightly Soluble to Insoluble	These solvents lack any significant polarity and cannot effectively solvate the polar pyridine ring. The nonpolar interactions with the tert-butyl group are insufficient to overcome the unfavorable interactions with the polar part of the molecule.
Aqueous	Water	Insoluble	The large, nonpolar tert-butyl group dominates the molecule's character, making it hydrophobic. It lacks the strong hydrogen-bonding capability of a compound like sucrose to overcome this. However, solubility is expected to increase significantly in acidic aqueous solutions (e.g., 5% HCl) due to the protonation of the basic pyridine nitrogen to form a more soluble salt.[6]

Standard Protocol for Experimental Solubility Determination

To obtain precise, quantitative solubility data, a systematic experimental approach is required. The isothermal shake-flask method is a reliable and widely accepted standard. This protocol provides a self-validating system for determining solubility at a specific temperature (e.g., 25 °C).

4.1. Materials and Reagents

• Tert-butyl Pyridine-3-carboxylate (solute), purity >98%

• Selected organic solvents (analytical grade or higher)

• Volumetric flasks (Class A)

• Analytical balance (± 0.1 mg)

• Thermostatic shaker or water bath capable of maintaining T ± 0.5 °C

• Syringe filters (e.g., 0.22 µm PTFE)

• Vials for sample collection

• Analytical instrument for quantification (e.g., HPLC-UV, UV-Vis Spectrophotometer, or a gravimetric setup)

4.2. Experimental Workflow

Fig 2. Workflow for Isothermal Shake-Flask Solubility Determination.

4.3. Step-by-Step Methodology

• Preparation: Add an excess amount of solid tert-butyl pyridine-3-carboxylate to a series of vials, ensuring a significant amount of undissolved solid will remain at equilibrium. The excess is critical to guarantee saturation.

• Solvent Addition: Accurately dispense a known volume (e.g., 5.0 mL) of the desired solvent into each vial.

• Equilibration: Seal the vials tightly and place them in a thermostatic shaker set to the desired temperature (e.g., 25 °C). Agitate the vials for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached. A preliminary time-course study can validate the minimum time required.

• Phase Separation: After equilibration, cease agitation and allow the vials to rest in the thermostatic bath for at least 2 hours to let the excess solid settle completely.

• Sampling and Filtration: Carefully withdraw a sample from the clear supernatant using a syringe. Immediately pass the solution through a syringe filter (pre-equilibrated at the test temperature) to remove all undissolved microparticulates. This step is crucial to avoid artificially high results.[2][6]

• Dilution: Accurately dilute the filtered sample with the same solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification: Analyze the diluted sample using a pre-validated analytical method (e.g., HPLC-UV). Create a calibration curve using standards of known concentrations to determine the concentration of the sample.

• Calculation: Back-calculate the concentration of the original, undiluted supernatant using the dilution factor. The result is the solubility of the compound in that solvent at the specified temperature, typically expressed in mg/mL or mol/L.

Practical Implications in Research and Development

A clear understanding of this solubility profile is directly applicable to several key areas:

• Synthetic Chemistry: The high solubility in common reaction solvents like DCM, THF, and Toluene makes them excellent choices for homogenous reaction media.[7] Conversely, the low solubility in aliphatic hydrocarbons like hexane allows these to be used as anti-solvents for product precipitation and crystallization.

• Purification: Recrystallization, a primary technique for purifying solid compounds, relies on differential solubility at varying temperatures. A suitable solvent system might involve dissolving the crude product in a minimal amount of a hot, good solvent (e.g., ethanol or ethyl acetate) and then cooling to induce crystallization. Alternatively, a solvent/anti-solvent system (e.g., DCM/hexane) can be employed.

• Pharmaceutical Formulation: For drug development, if a derivative of this compound is an active ingredient, its solubility dictates the possible delivery routes. Low aqueous solubility may necessitate formulation strategies like amorphous solid dispersions or the use of co-solvents to create suitable liquid formulations.

• Analytical Chemistry: The choice of mobile phase in techniques like HPLC is dependent on the analyte's solubility. The high solubility in acetonitrile and methanol makes them ideal strong solvents for reversed-phase chromatography of this compound and its derivatives.[8]

Conclusion

Tert-butyl pyridine-3-carboxylate presents a solubility profile reflective of its hybrid chemical nature: a polar heterocyclic system combined with a nonpolar ester group. It is highly soluble in a broad range of polar aprotic and protic organic solvents, moderately soluble in nonpolar aromatic solvents, and largely insoluble in water and aliphatic hydrocarbons. This behavior makes it a versatile reagent for organic synthesis and a tractable compound for purification. The predictive data and experimental framework provided in this guide offer researchers and drug development professionals the necessary tools to effectively handle and utilize this important chemical entity, streamlining process development and enabling more efficient discovery workflows.

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Protocols & Analytical Methods

The Strategic Application of a Boc-Protected Pyridine Moiety in the Convergent Synthesis of Palbociclib

Introduction: Palbociclib and the Quest for Synthetic Efficiency

Palbociclib (Ibrance®), a first-in-class inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6), represents a significant advancement in the treatment of HR-positive, HER2-negative advanced or metastatic breast cancer.[1] Its molecular architecture, a pyrido[2,3-d]pyrimidin-7-one core linked to a substituted pyridine ring via an amino bridge, presents a compelling challenge for process chemists. The imperative is to devise a synthetic strategy that is not only high-yielding and scalable but also economically viable and environmentally conscious. A key building block in many successful syntheses of Palbociclib is tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate. This seemingly complex fragment is strategically employed to introduce the entire side chain in a convergent manner. This application note will provide a detailed exploration of the synthesis of this pivotal intermediate and its subsequent application in the total synthesis of Palbociclib, offering in-depth protocols and mechanistic insights for researchers and drug development professionals.

The Cornerstone Intermediate: Synthesis of tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate

The journey to Palbociclib often commences with the construction of its key side-chain component. While the user's topic specified tert-butyl pyridine-3-carboxylate, a more direct and industrially relevant precursor is 2-aminopyridine, which can be efficiently transformed into the desired tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate. This multi-step synthesis is a testament to the strategic use of protecting groups and modern cross-coupling chemistry.

Step 1: Regioselective Bromination of 2-Aminopyridine

The initial step involves the regioselective bromination of 2-aminopyridine to yield 2-amino-5-bromopyridine. The amino group is an activating ortho-, para-director. To achieve selective bromination at the 5-position and avoid the formation of di-brominated byproducts, careful control of reaction conditions is paramount.

Protocol 1: Synthesis of 2-Amino-5-bromopyridine

• To a solution of 2-aminopyridine (1 equivalent) in a suitable solvent such as chloroform or dichloromethane, add N-bromosuccinimide (NBS) (1.05 equivalents) portion-wise at 0-5 °C.[2]

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with an aqueous solution of sodium thiosulfate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to afford 2-amino-5-bromopyridine as a solid.

Causality Behind Experimental Choices: The use of NBS provides a mild and selective source of electrophilic bromine, minimizing over-bromination. The reaction is typically carried out at a low temperature initially to control the exothermic nature of the reaction and enhance selectivity.

Step 2: Palladium-Catalyzed C-N Cross-Coupling: The Buchwald-Hartwig Amination

The cornerstone of this synthetic sequence is the palladium-catalyzed Buchwald-Hartwig amination, a powerful tool for the formation of carbon-nitrogen bonds.[3] In this step, 2-amino-5-bromopyridine is coupled with tert-butyl piperazine-1-carboxylate to furnish the desired intermediate.

Protocol 2: Synthesis of tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate

• To a dry, inert-atmosphere flask, add 2-amino-5-bromopyridine (1 equivalent), tert-butyl piperazine-1-carboxylate (1.2 equivalents), a palladium catalyst such as Pd₂(dba)₃ (0.02 equivalents), a suitable phosphine ligand like BINAP or Xantphos (0.04 equivalents), and a base, typically sodium tert-butoxide (1.4 equivalents).[4]

• Add a dry, degassed solvent such as toluene or dioxane.

• Heat the reaction mixture to 80-110 °C and stir for 12-24 hours, or until the starting materials are consumed as indicated by TLC or LC-MS analysis.

• Cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent like ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography to yield tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate.

Trustworthiness of the Protocol: The success of the Buchwald-Hartwig amination is highly dependent on the exclusion of oxygen and moisture. The use of an inert atmosphere and dry reagents is critical. The choice of ligand is also crucial and can significantly impact the reaction efficiency. Electron-rich and bulky phosphine ligands are often preferred to facilitate the catalytic cycle.

The Convergent Endgame: Assembling Palbociclib

With the key side-chain intermediate in hand, the focus shifts to its coupling with the pyrido[2,3-d]pyrimidin-7-one core of Palbociclib. This convergent approach is highly efficient as it allows for the late-stage introduction of a significant portion of the final molecule.

Synthesis of the Pyrido[2,3-d]pyrimidin-7-one Core

A common precursor for the core is 2-chloro-8-cyclopentyl-5-methyl-8H-pyrido[2,3-d]pyrimidin-7-one. Its synthesis often starts from 2,4-dichloro-5-methylpyrimidine and involves a series of reactions including a Heck reaction and cyclization.[5]

Workflow for Palbociclib Synthesis

Caption: Convergent synthesis of Palbociclib.

The Final Coupling and Deprotection

The final key step is the coupling of the pyridopyrimidinone core with the aminopyridine side chain. This is typically achieved through another palladium-catalyzed cross-coupling reaction, often a Suzuki or a second Buchwald-Hartwig amination.

Protocol 3: Synthesis of Boc-Protected Palbociclib

• In a reaction vessel under an inert atmosphere, combine 2-chloro-8-cyclopentyl-5-methyl-8H-pyrido[2,3-d]pyrimidin-7-one (1 equivalent), tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate (1.1 equivalents), a palladium catalyst (e.g., Pd(OAc)₂), a phosphine ligand (e.g., Xantphos), and a base (e.g., Cs₂CO₃ or K₃PO₄).

• Add a suitable anhydrous solvent, such as dioxane or DMF.

• Heat the mixture to a temperature between 90-120 °C and monitor the reaction by LC-MS.

• Upon completion, cool the reaction mixture and partition between water and an organic solvent.

• Isolate the organic phase, dry, and concentrate to obtain the crude Boc-protected Palbociclib.

• Purification can be achieved through column chromatography or recrystallization.

Protocol 4: Final Deprotection to Yield Palbociclib

• Dissolve the Boc-protected Palbociclib from the previous step in a suitable solvent such as dichloromethane or 1,4-dioxane.

• Add a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid, and stir at room temperature.

• Monitor the deprotection by LC-MS.

• Once the reaction is complete, neutralize the excess acid with a base (e.g., saturated sodium bicarbonate solution).

• Extract the Palbociclib free base with an appropriate organic solvent.

• Combine the organic extracts, dry, and concentrate to yield Palbociclib, which can be further purified by recrystallization.

Authoritative Grounding: The choice of palladium catalyst and ligand for the final coupling is critical for achieving high yields and minimizing side reactions. The use of bulky, electron-rich phosphine ligands has been shown to be highly effective in facilitating the coupling of electron-rich anilines with heterocyclic chlorides.[6]

Quantitative Data Summary

Step	Starting Material(s)	Key Reagents	Typical Yield	Purity
1. Bromination	2-Aminopyridine	NBS, Chloroform	70-85%	>98%
2. Buchwald-Hartwig Amination	2-Amino-5-bromopyridine, tert-Butyl piperazine-1-carboxylate	Pd₂(dba)₃, Xantphos, NaOtBu	75-90%	>98%
3. Final Coupling	2-Chloro-8-cyclopentyl-5-methyl-8H-pyrido[2,3-d]pyrimidin-7-one, Key Intermediate	Pd(OAc)₂, Xantphos, Cs₂CO₃	80-95%	>99%
4. Deprotection	Boc-Protected Palbociclib	TFA, Dichloromethane	>95%	>99.5%

Conclusion

The synthesis of Palbociclib is a showcase of modern organic synthesis, where the strategic use of a pre-functionalized building block like tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate plays a pivotal role. The convergent approach, facilitated by powerful palladium-catalyzed cross-coupling reactions, allows for an efficient and high-yielding assembly of this complex and life-changing therapeutic agent. The protocols and insights provided in this application note are intended to serve as a valuable resource for researchers and professionals in the field of drug development, enabling them to navigate the synthetic challenges with a deeper understanding of the underlying chemical principles.

References

• Palbociclib (Ibrance) Prescribing Information. Pfizer Inc. [Link]

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• Duan, S., et al. (2016). Palbociclib Commercial Manufacturing Process Development. Part I: Control of Regioselectivity in a Grignard-Mediated SNAr Coupling. Organic Process Research & Development, 20(7), 1191–1202. [Link]

• Ma, Q., Shan, X., & Chen, X. (2017). Synthesis of Palbociclib. Chinese Journal of Pharmaceuticals, 48(5), 651-655. [Link]

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Application Notes and Protocols for the Use of Tert-butyl Pyridine-3-carboxylate in the Development of SARS-CoV 3CL Protease Inhibitors

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: Targeting the Engine of Viral Replication

The global health crisis precipitated by Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2) has underscored the urgent need for effective antiviral therapeutics. A primary target for drug development has been the 3C-like protease (3CLpro), also known as the main protease (Mpro). This enzyme is essential for the viral life cycle, as it cleaves the viral polyproteins into functional non-structural proteins required for viral replication.[1][2] The high degree of conservation of 3CLpro across coronaviruses and its divergence from human proteases make it an attractive target for selective inhibitors.[3]

Pyridine-containing compounds have emerged as a promising class of 3CLpro inhibitors due to their ability to establish key interactions within the enzyme's active site.[4] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, contributing to the binding affinity of the inhibitor.[5] This application note provides a detailed guide for researchers on the use of tert-butyl pyridine-3-carboxylate, a versatile building block, in the synthesis and evaluation of novel SARS-CoV 3CL protease inhibitors. We will explore its role in a representative synthetic pathway, discuss structure-activity relationships, and provide a detailed protocol for assessing the inhibitory activity of the resulting compounds.

The Strategic Importance of the Pyridine-3-Carboxylate Scaffold

The pyridine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs.[4] In the context of SARS-CoV 3CLpro inhibitors, the pyridine moiety can be strategically employed to interact with key residues in the active site. Molecular docking studies have suggested that the pyridine nitrogen can form a hydrogen bond with the side chain of His163, a crucial residue in the S1 subsite of the protease.[5] The tert-butyl ester of pyridine-3-carboxylic acid offers a convenient starting point for the synthesis of more complex inhibitor structures. The tert-butyl group can serve as a protecting group for the carboxylic acid, allowing for selective reactions at other positions of the molecule. It can be readily removed under acidic conditions to unmask the carboxylic acid for further functionalization, such as amide bond formation.

Representative Synthesis of a Pyridine-3-carboxamide based 3CLpro Inhibitor

While numerous pyridine-containing inhibitors have been developed, this section outlines a representative, multi-step synthesis of a hypothetical inhibitor, PY-101 , starting from tert-butyl pyridine-3-carboxylate. This pathway is designed to be illustrative of the chemical strategies that can be employed.

Overall Synthetic Scheme for PY-101:

Caption: Synthetic workflow for a representative inhibitor.

Protocol 1: Synthesis of Pyridine-3-carboxylic acid from Tert-butyl pyridine-3-carboxylate

This initial step involves the deprotection of the tert-butyl ester to yield the free carboxylic acid, which is a key intermediate for subsequent amide coupling reactions.

Materials:

• Tert-butyl pyridine-3-carboxylate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Dissolve tert-butyl pyridine-3-carboxylate (1.0 eq) in dichloromethane (DCM, 10 mL/g of starting material).

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA, 5.0 eq) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully quench the reaction by slowly adding saturated sodium bicarbonate solution until the effervescence ceases.

• Separate the aqueous and organic layers. Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to yield pyridine-3-carboxylic acid as a solid. The product can be used in the next step without further purification if desired.

Rationale: The use of TFA in DCM is a standard and efficient method for the cleavage of tert-butyl esters. The acidic conditions protonate the ester oxygen, facilitating the elimination of isobutylene and formation of the carboxylic acid.

Protocol 2: Amide Coupling to Synthesize an Intermediate

This step demonstrates the coupling of the generated pyridine-3-carboxylic acid with a representative amine to form a key amide bond present in many 3CLpro inhibitors.

Materials:

• Pyridine-3-carboxylic acid (from Protocol 1)

• A suitable amine (e.g., (S)-tert-butyl 2-amino-3,3-dimethylbutanoate)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (N,N-Dimethylformamide)

• Ethyl acetate (EtOAc)

• 1M HCl solution

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a stirred solution of pyridine-3-carboxylic acid (1.0 eq) in DMF (10 mL/g), add HATU (1.2 eq) and DIPEA (3.0 eq).

• Stir the mixture at room temperature for 15 minutes to activate the carboxylic acid.

• Add the amine (1.1 eq) to the reaction mixture.

• Continue stirring at room temperature for 12-16 hours. Monitor the reaction by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1M HCl (2x), saturated sodium bicarbonate solution (2x), and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure amide intermediate.

Rationale: HATU is a highly efficient peptide coupling reagent that minimizes side reactions and racemization. DIPEA acts as a non-nucleophilic base to neutralize the hexafluorophosphate salt and facilitate the reaction.

Structure-Activity Relationship (SAR) Insights

The development of potent 3CLpro inhibitors relies on a thorough understanding of the structure-activity relationships. While the pyridine-3-carboxylate scaffold is a valuable starting point, modifications to this core can significantly impact inhibitory activity.

Modification	Position	Effect on Activity	Rationale
Pyridine Ring	Core Scaffold	Essential for activity	The nitrogen atom often acts as a hydrogen bond acceptor with key active site residues like His163.[5]
Substitution on Pyridine Ring	C2, C4, C5, C6	Can modulate potency and selectivity	Substituents can influence the electronic properties of the pyridine ring and introduce additional interactions with the protein.
Amide Linkage	Connecting Pyridine to other moieties	Generally well-tolerated	Mimics the peptide backbone of the natural substrate.
Groups at P1' and P2 sites	Attached to the core	Crucial for binding affinity	These groups occupy specific pockets in the enzyme's active site and their size, shape, and hydrophobicity are critical for potent inhibition.[3]

It has been shown that replacing the pyridyl group with other heterocycles can lead to a loss of potency, highlighting the importance of this specific moiety. Further optimization of inhibitors often involves exploring different substituents on the pyridine ring and modifying the groups that occupy the various subsites of the 3CLpro active site.

Molecular Interactions of a Pyridine-based Inhibitor with 3CLpro:

Caption: Key interactions of a pyridine-based inhibitor in the 3CLpro active site.

Protocol 3: In Vitro 3CL Protease Inhibition Assay

To evaluate the efficacy of newly synthesized inhibitors, a robust in vitro enzymatic assay is essential. A common method is a fluorescence resonance energy transfer (FRET)-based assay.

Principle: This assay utilizes a fluorogenic peptide substrate containing a fluorophore and a quencher. In its intact state, the quencher suppresses the fluorescence of the fluorophore. Upon cleavage by 3CLpro, the fluorophore and quencher are separated, resulting in an increase in fluorescence that is proportional to the enzyme's activity.

Materials:

• Recombinant SARS-CoV-2 3CL protease

• 3CLpro fluorogenic substrate (e.g., DABCYL-KTSAVLQ↓SGFRKME-EDANS)

• Assay buffer (e.g., 20 mM Tris, 100 mM NaCl, 1 mM EDTA, 1 mM DTT, pH 7.3)

• Synthesized inhibitor compounds

• Positive control inhibitor (e.g., Nirmatrelvir)

• DMSO (for dissolving compounds)

• 384-well black microplates

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a stock solution of the synthesized inhibitor and controls in DMSO (e.g., 10 mM). Create a serial dilution series of the compounds in DMSO.

• Enzyme and Substrate Preparation: Dilute the recombinant 3CL protease and the fluorogenic substrate to their final working concentrations in the assay buffer. The optimal concentrations should be determined empirically but are typically in the nanomolar range for the enzyme and micromolar range for the substrate.

• Assay Protocol: a. Add 2 µL of the diluted compound solutions to the wells of a 384-well plate. Include wells with DMSO only as a negative control (100% enzyme activity) and a known inhibitor as a positive control. b. Add 18 µL of the diluted 3CL protease solution to each well. c. Incubate the plate at room temperature for 30 minutes to allow the inhibitor to bind to the enzyme. d. Initiate the enzymatic reaction by adding 20 µL of the diluted substrate solution to each well. e. Immediately begin monitoring the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex: 340 nm, Em: 490 nm for EDANS) every minute for 30-60 minutes at room temperature.

• Data Analysis: a. Determine the initial reaction velocity (v) for each well by calculating the slope of the linear portion of the fluorescence versus time plot. b. Calculate the percentage of inhibition for each compound concentration using the following formula: % Inhibition = 100 * (1 - (v_inhibitor - v_blank) / (v_DMSO - v_blank)) where v_blank is the velocity in the absence of the enzyme. c. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Workflow for Inhibitor Evaluation:

Caption: Workflow for evaluating inhibitor potency.

Conclusion

Tert-butyl pyridine-3-carboxylate is a valuable and versatile starting material for the synthesis of novel SARS-CoV 3CL protease inhibitors. Its utility lies in the strategic incorporation of the pyridine moiety, which can form crucial interactions within the enzyme's active site, and the ease of deprotection of the tert-butyl ester to allow for further chemical modifications. The protocols and insights provided in this application note offer a framework for researchers to design, synthesize, and evaluate new pyridine-based inhibitors in the ongoing effort to develop effective antiviral therapies against SARS-CoV-2 and future coronaviruses.

References

• Stille, J. K., Tjutrins, J., Wang, G., Venegas, F. A., Hennecker, C., Rueda, A. M., ... & Moitessier, N. (2021). Design, synthesis and in vitro evaluation of novel SARS-CoV-2 3CLpro covalent inhibitors. ChemRxiv. [Link]

• Stille, J. K., Tjutrins, J., Wang, G., Venegas, F. A., Hennecker, C., Rueda, A. M., ... & Moitessier, N. (2021). Design, synthesis and biological evaluation of novel SARS-CoV-2 3CLpro covalent inhibitors. ChemRxiv. [Link]

• Zhang, L., Lin, D., Sun, X., Curth, U., Drosten, C., Sauerhering, L., ... & Hilgenfeld, R. (2020). Crystal structure of SARS-CoV-2 main protease provides a basis for design of improved α-ketoamide inhibitors. Science, 368(6489), 409-412. [Link]

• Ghosh, A. K., Gong, G., Grum-Tokars, V., Mulhearn, D. C., Baker, S. C., Coughlin, M., ... & Mesecar, A. D. (2008). Design, synthesis, and biological evaluation of a series of novel and highly potent inhibitors of severe acute respiratory syndrome coronavirus 3C-like protease. Journal of medicinal chemistry, 51(17), 5477-5486. [Link]

• Stille, J. K., Tjutrins, J., Wang, G., Venegas, F. A., Hennecker, C., Rueda, A. M., ... & Moitessier, N. (2021). Design, Synthesis and Biological Evaluation of Novel SARS-CoV-2 3CLpro Covalent Inhibitors. ResearchGate. [Link]

• Gahlawat, A., Singh, S., Kumar, A., & Kumar, R. (2021). Exploring the key structural attributes and chemico-biological interactions of pyridinone-based SARS-CoV-2 3CLpro inhibitors through validated structure-based drug design strategies. Journal of Biomolecular Structure and Dynamics, 39(17), 6548-6563. [Link]

• Ullrich, S., & Nitsche, C. (2020). The SARS-CoV-2 main protease as drug target. Bioorganic & medicinal chemistry letters, 30(17), 127377. [Link]

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• Sahu, J. K., & Sahu, P. K. (2024). Pyridine scaffold: its diverse biological actions. International Journal of Novel Research and Development, 9(2), c254-c264. [Link]

• Miller, B. R., Miller, J. L., Tupy, M. A., & Williams, J. D. (2012). Discovery, synthesis, and structure-based optimization of a series of N-(tert-butyl)-2-(N-arylamido)-2-(pyridin-3-yl) acetamides (ML188) as potent non-covalent small molecule inhibitors of the severe acute respiratory syndrome coronavirus (SARS-CoV) 3CL protease. Journal of medicinal chemistry, 55(13), 6248-6257. [Link]

• El-Gohary, N. S., & Shaaban, M. I. (2024). Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship. Medicinal Chemistry Research, 33(2), 263-278. [Link]

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• Kim, Y., Liu, H., & Chun, Y. S. (2012). Design and synthesis of new tripeptide-type SARS-CoV 3CL protease inhibitors containing an electrophilic arylketone moiety. Bioorganic & medicinal chemistry letters, 22(1), 431-435. [Link]

• Kumar, R., & Singh, S. (2022). A comprehensive update on the structure and synthesis of potential drug targets for combating the coronavirus pandemic caused by SARS‐CoV‐2. ChemistrySelect, 7(12), e202104337. [Link]

• Zhang, Y., Li, X., & Li, J. (2022). Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. Frontiers in Chemistry, 10, 911634. [Link]

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• Google Patents. (n.d.).

• Abdel-monem, A. M., & El-gohary, N. S. (2021). 3-Oxobutanamides in Heterocyclic Synthesis: Synthesis, Antimicrobial and Antioxidant Activity of Pyridine, Thiophene, Diazepine and Thiazole Derivatives. American Journal of Heterocyclic Chemistry, 7(1), 1-10. [Link]

• Carbone, A., & Cernicchi, G. (2023). Novel Antiviral Agents: Synthesis, Molecular Modelling Studies and Biological Investigation. Pharmaceuticals, 16(10), 1438. [Link]

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Application Notes and Protocols: Tert-butyl Pyridine-3-carboxylate as a Precursor for Anti-HIV Drug Synthesis

Authored by: A Senior Application Scientist

Introduction: The Central Role of Pyridine Scaffolds in Modern Antiretroviral Therapy

The global fight against Human Immunodeficiency Virus (HIV) has been marked by the development of increasingly effective antiretroviral therapies (ART). A cornerstone of modern ART is the class of drugs known as integrase strand transfer inhibitors (INSTIs), which prevent the integration of the viral genome into the host cell's DNA, a critical step in the HIV replication cycle.[1] A significant number of potent, second-generation INSTIs, including the World Health Organization-recommended drug Dolutegravir, as well as Bictegravir and Cabotegravir, share a common structural feature: a complex polycyclic pyridone core.[2]

The synthesis of this crucial pharmacophore relies on the strategic use of functionalized pyridine building blocks. Tert-butyl pyridine-3-carboxylate, also known as tert-butyl nicotinate, represents a key class of precursors for the construction of these complex heterocyclic systems. The tert-butyl ester group serves as a versatile protecting group for the carboxylic acid functionality, preventing its participation in undesired side reactions while allowing for controlled, regioselective transformations at other positions of the pyridine ring.[3] Its strategic removal under specific acidic conditions later in the synthetic sequence is a critical step in the formation of the final active pharmaceutical ingredient (API).[4]

This application note provides a detailed overview of the synthetic strategies for constructing a key pyridone-carboxylic acid intermediate, which is a common precursor for several leading anti-HIV drugs.[5] We will delve into the mechanistic rationale behind the synthetic choices and provide a detailed, field-proven protocol for a key transformation, offering researchers and drug development professionals a practical guide to this critical area of medicinal chemistry.

The Strategic Importance of the Pyridone Core

The core of Dolutegravir and related INSTIs is a densely functionalized pyridone ring system. This moiety is instrumental in the drug's mechanism of action, which involves the chelation of essential metal ions in the active site of the HIV integrase enzyme.[6] The precise arrangement of substituents on this ring is critical for potent inhibitory activity and a high barrier to the development of drug resistance.

The synthesis of this key pyridone intermediate is a significant challenge in medicinal chemistry, requiring precise control over regioselectivity and reaction conditions to achieve high yields and purity.[7] Various synthetic routes have been developed, often starting from simple, commercially available materials and building the pyridone ring through a series of condensation and cyclization reactions.[8]

Synthetic Workflow for a Key Pyridone Intermediate of Dolutegravir

The following workflow illustrates a robust and scalable synthesis of a key pyridone-carboxylic acid intermediate, a common precursor for Dolutegravir and other INSTIs.[8] This multi-step synthesis highlights the construction of the pyridone ring and the careful manipulation of functional groups to arrive at the desired product.

Caption: Synthetic workflow for a key pyridone intermediate of Dolutegravir.

Detailed Protocols

The following protocols are adapted from a validated synthesis of the key Dolutegravir intermediate.[8]

Protocol 1: Synthesis of Vinylogous Amide (P3)

Causality: This step constructs the carbon backbone of the future pyridone ring. The use of pyridine as a base is crucial for scavenging the HCl generated during the acylation of the enamine, driving the reaction to completion. The low temperature (5°C) helps to control the reactivity of the acid chloride and minimize side reactions.

Procedure:

• To a stirred solution of ethyl 3-(N,N-dimethylamino)acrylate (143 g, 1.0 mol) and pyridine (95 g, 1.2 mol) in dichloromethane (DCM, 500 mL), add a DCM solution of methyl oxalyl chloride (122 g, 1.0 mol) under a nitrogen atmosphere while maintaining the temperature below 5°C.

• Maintain the reaction mixture at 5°C for 20 minutes.

• Allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Quench the reaction with a 5% aqueous solution of NaHCO₃ (200 mL).

• Separate the organic phase and wash it with water (100 mL).

• Evaporate the solvent in vacuo.

• Dissolve the crude product in methyl tert-butyl ether (MTBE, 654 g) and heat to reflux.

• Slowly cool the mixture to 50°C, add a seed crystal (1 g), and stir for 1 hour.

• Continue to cool slowly to -5°C.

• Filter the solid, wash the filter cake with cold MTBE (100 mL), and dry to afford P3.

Product	Yield	Purity
Vinylogous Amide (P3)	95%	High

Protocol 2: MgBr₂-Promoted Intramolecular Cyclization and Selective Hydrolysis (P5 to Intermediate 1)

Causality: The intramolecular cyclization to form the pyridone ring is a critical step. The use of a Lewis acid, MgBr₂, promotes the cyclization and enhances the regioselectivity of the ring closure.[8] The subsequent selective hydrolysis of the ethyl ester at the C-5 position is achieved under carefully controlled conditions using lithium hydroxide at a low temperature. The methyl ester at the C-6 position is more sterically hindered and less reactive under these conditions, allowing for the desired mono-acid to be isolated.

Procedure:

• To a solution of the N-alkylated precursor (P5, derived from P4) in tetrahydrofuran (THF, 400 mL), add N,N-Diisopropylethylamine (DIPEA, 65 g, 0.50 mol) under a nitrogen atmosphere at a temperature below -5°C.

• Stir the resulting solution at -5°C for 30 minutes.

• Add a solution of methyl bromoacetate (84 g, 0.50 mol) in pre-dried THF (150 mL) over 30 minutes, maintaining the temperature at -5°C.

• After stirring for 30 minutes, add MgBr₂ (10 g, 55 mmol) and allow the mixture to warm to room temperature.

• After 2 hours, quench the reaction with a saturated aqueous solution of NH₄Cl (100 mL).

• Separate the organic phase containing the pyridone diester (P6).

• To the organic phase, add water (100 g) and cool the mixture to 0°C.

• Add LiOH·H₂O (41 g, 1.0 mol) in three portions, keeping the temperature below 0°C.

• Stir the reaction mixture at 0°C for 6 hours, monitoring for the complete hydrolysis of P6 by TLC.

• Quench the reaction by adding 1M HCl (~300 mL) and extract with CH₂Cl₂.

• Wash the organic layer with 5% aqueous sodium hydrogen carbonate (100 mL) and 2% aqueous sodium chloride (100 mL).

• After removal of the solvent, dissolve the crude product in isopropanol (500 mL) by heating.

• Gradually cool the solution to -5°C to induce crystallization.

• Filter, wash with cold isopropanol (50 mL), and dry to provide the pure key pyridone intermediate (1).

Product	Yield (over 2 steps)	Purity (HPLC)
Key Pyridone Intermediate (1)	45%	99.9%

Data Summary

Step	Key Reagents	Solvent	Temperature	Time	Yield
1. Vinylogous Amide Formation	Pyridine, Methyl oxalyl chloride	DCM	5°C to RT	~2.5 h	95%
2. Substitution	Aminoacetaldehyde dimethyl acetal	MeOH	15°C	30 min	90%
3. N-Alkylation & Cyclization	DIPEA, Methyl bromoacetate, MgBr₂	THF	-5°C to RT	~3 h	55% (P6)
4. Selective Hydrolysis	LiOH·H₂O	THF/H₂O	0°C	6 h	45% (from P5)

Conclusion and Future Perspectives

The synthesis of the core pyridone structure of HIV integrase inhibitors like Dolutegravir is a testament to the power of modern synthetic organic chemistry. While precursors like tert-butyl pyridine-3-carboxylate provide a valuable entry point into this class of molecules, multi-step constructions from simpler starting materials offer a high degree of flexibility and control. The presented protocols for the synthesis of a key pyridone-carboxylic acid intermediate highlight the critical considerations of reagent choice, reaction conditions, and mechanistic understanding necessary for the successful development of these life-saving medicines.

Future work in this area will likely focus on the development of even more efficient and sustainable synthetic routes, potentially leveraging flow chemistry and novel catalytic methods to reduce reaction times, minimize waste, and improve overall yields. As the demand for effective and accessible anti-HIV medications continues to grow, the innovation in the synthesis of these complex pyridine-based scaffolds will remain a vital area of research and development.

References

• Mahajan, P. S., & Burke, T. R., Jr. (2023). Synthetic Approaches to a Key Pyridone-carboxylic Acid Precursor Common to the HIV-1 Integrase Strand Transfer Inhibitors Dolutegravir, Bictegravir, and Cabotegravir. Organic Process Research & Development, 27(5), 776–794. Available at: [Link]

• Hughes, D. L. (2019). Review of Synthetic Routes and Final Forms of Integrase Inhibitors Dolutegravir, Cabotegravir, and Bictegravir. Organic Process Research & Development, 23(10), 2113-2125.

• Patil, S. A., et al. (2023). Recent Developments in the Synthesis of HIV-1 Integrase Strand Transfer Inhibitors Incorporating Pyridine Moiety. Molecules, 28(11), 4411. Available at: [Link]

• Wang, X., et al. (2022). Three-step synthetic procedure to prepare dolutegravir, cabotegravir, and bictegravir. Green Chemistry Letters and Reviews, 15(1), 312-319. Available at: [Link]

• Ziegler, R. E., et al. (2018). 7-Step Flow Synthesis of the HIV Integrase Inhibitor Dolutegravir.
• Johns, B. A., et al. (2013). Carbamoyl pyridone HIV-1 integrase inhibitors 3. A diastereomeric approach to chiral nonracemic tricyclic ring systems and the discovery of dolutegravir (S/GSK1349572) and (S/GSK1265744). Journal of Medicinal Chemistry, 56(14), 5901-5916.
• Mylan Laboratories Ltd. (2017). Process for the preparation of Dolutegravir. U.S.

• Kong, J., et al. (2021). Preparation of the Key Dolutegravir Intermediate via MgBr2-Promoted Cyclization. Molecules, 26(10), 2850. Available at: [Link]

• Mahajan, P. S., & Burke, T. R., Jr. (2023). Synthetic Approaches to a Key Pyridone-carboxylic Acid Precursor Common to the HIV-1 Integrase Strand Transfer Inhibitors Dolutegravir, Bictegravir, and Cabotegravir. ACS Publications. Available at: [Link]

• Medicines for All institute (M4ALL). (2019). Continuous synthesis of the pyridone in route to dolutegravir. Available at: [Link]

• Google Patents. (n.d.). Preparation method of 4-(6-aminopyridin-3-yl) piperazine-1-carboxylic acid tert-butyl ester. CN108558792B.

• ResearchGate. (2023). Scheme 6. Synthesis of Pyridone-carboxylic Acid 6 by Solara Active Pharma 22. Available at: [Link]

• Park, H., et al. (2021). Pyridine-Containing Octadentate Ligand NE3TA-PY for Formation of Neutral Complex with 177Lu(III) and 90Y(III) for Radiopharmaceutical Applications: Synthesis, DFT Calculation, Radiolabeling, and In Vitro Complex Stability. Molecular Pharmaceutics, 18(11), 4149-4158. Available at: [Link]

• Changunda, C. R. K., et al. (2021). Synthesis of novel pyridine and pyrimidine derivatives as potential inhibitors of HIV-1 reverse transcriptase using palladium-catalysed C-N cross-coupling and nucleophilic aromatic substitution reactions. ARKIVOC, 2020(3), 152-170.

• Bruce, M. A., et al. (2024). Preparation of a Key Intermediate En Route to the Anti-HIV Drug Lenacapavir. The Journal of Organic Chemistry, 89(6), 3645–3651. Available at: [Link]

• Wikipedia. (n.d.). Dimethylacetamide. Available at: [Link]

• Evrard, D. (2021). A Journey from June 2018 to October 2021 with N,N-Dimethylformamide and N,N-Dimethylacetamide as Reactants. Molecules, 26(22), 6825. Available at: [Link]

• Roy, A., et al. (2021). Mechanistic insight into oxidized N,N-dimethylacetamide as a source of formaldehyde related derivatives. Reaction Chemistry & Engineering, 6(11), 2095-2101.

• Mahajan, P. S., & Burke, T. R., Jr. (2023). Synthetic Approaches to a Key Pyridone-carboxylic Acid Precursor Common to the HIV-1 Integrase Strand Transfer Inhibitors Dolutegravir, Bictegravir, and Cabotegravir. PubMed Central. Available at: [Link]

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Application Notes and Protocols for the Synthesis of Pyridine-2-Carboxamides via HATU-Mediated Amide Coupling

Introduction: The Strategic Importance of Pyridine-2-Carboxamides and the Role of HATU

The pyridine-2-carboxamide moiety is a privileged scaffold in medicinal chemistry and drug development, appearing in a multitude of biologically active molecules, including enzyme inhibitors and complex ligands.[1][2] Its prevalence is due to the unique electronic properties of the pyridine ring and the ability of the amide linkage to participate in crucial hydrogen bonding interactions within biological targets. The synthesis of these amides, however, is not always trivial. The direct condensation of pyridine-2-carboxylic acid (picolinic acid) with an amine is kinetically slow, and harsher methods, such as conversion to the acyl chloride, can lead to undesirable side reactions like chlorination of the electron-deficient pyridine ring.[3]

This necessitates the use of powerful, yet mild, coupling reagents. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) has emerged as a preeminent reagent for amide bond formation due to its high efficiency, rapid reaction kinetics, and ability to suppress racemization, particularly with chiral substrates.[4][5] HATU's efficacy stems from its HOAt (1-hydroxy-7-azabenzotriazole) component, which forms a highly reactive OAt-active ester. The nitrogen atom in the pyridine ring of the HOAt leaving group provides anchimeric assistance during the aminolysis step, accelerating the reaction and making HATU superior to its HOBt-based counterparts (e.g., HBTU), especially for challenging or sterically hindered substrates.[6]

This document provides an in-depth guide to the use of HATU for the synthesis of pyridine-2-carboxamides, detailing the underlying mechanism, critical experimental parameters, and robust, field-proven protocols for researchers in organic synthesis and drug discovery.

The Mechanism of HATU-Mediated Coupling: A Stepwise Cascade

The success of a HATU-mediated coupling hinges on a well-orchestrated sequence of activation and nucleophilic attack. Understanding this mechanism is critical for troubleshooting and optimizing reaction conditions. The entire process is facilitated by a non-nucleophilic base, typically N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA), in an anhydrous polar aprotic solvent like N,N-dimethylformamide (DMF).[5][7]

The reaction proceeds through three primary stages:

• Deprotonation: The non-nucleophilic base deprotonates the pyridine-2-carboxylic acid to form the corresponding carboxylate anion. This increases the nucleophilicity of the carboxylate, priming it for the subsequent activation step.

• Activation to OAt-Ester: The carboxylate anion attacks the electrophilic carbon of the HATU reagent. This results in the displacement of the HOAt anion and formation of an unstable O-acyl(tetramethyl)isouronium salt. The HOAt anion then rapidly attacks this intermediate to generate the key OAt-active ester, releasing tetramethylurea as a byproduct.[1][8] This active ester is significantly more susceptible to nucleophilic attack than the initial carboxylic acid.

• Aminolysis: The desired amine attacks the carbonyl carbon of the highly reactive OAt-ester. The superior leaving group ability of HOAt, enhanced by the neighboring group effect of its pyridine nitrogen, facilitates the formation of a tetrahedral intermediate which then collapses to yield the final pyridine-2-carboxamide product.[6]

HATU Coupling Mechanism Workflow

Critical Parameters and Causality in Protocol Design

Successful synthesis of pyridine-2-carboxamides using HATU requires careful control of several experimental variables. Understanding the reasoning behind these choices is key to developing a self-validating and reproducible protocol.

Parameter	Recommended Choice	Rationale & Justification
Coupling Reagent	HATU (1.0 - 1.2 equiv.)	Provides superior activation via the OAt-ester, accelerated by anchimeric assistance.[6] A slight excess ensures complete conversion of the carboxylic acid, which can sometimes be the limiting or more valuable reagent.
Base	DIPEA or TEA (2.0 - 3.0 equiv.)	A non-nucleophilic, sterically hindered base is essential. It must be strong enough to deprotonate the carboxylic acid but must not compete with the primary/secondary amine as a nucleophile.[7] Using a nucleophilic base like pyridine is detrimental to the reaction. An excess is required to deprotonate the acid and neutralize the protonated base formed.
Solvent	Anhydrous DMF	Pyridine-2-carboxylic acid and its salts can have poor solubility in less polar solvents like Dichloromethane (DCM).[7] DMF is an excellent polar aprotic solvent that effectively dissolves all reaction components. The solvent must be anhydrous to prevent hydrolysis of HATU and the active ester intermediate, which would revert it to the starting carboxylic acid.
Order of Addition	Acid + Base, then HATU, then Amine	This is the most critical parameter for avoiding a key side reaction. The carboxylic acid must be "pre-activated" by forming the OAt-ester before the amine is introduced. Adding all components simultaneously can lead to the amine reacting directly with unconsumed HATU, forming an undesired and often difficult-to-remove tetramethylguanidinium byproduct.[9] A pre-activation time of 15-30 minutes is generally recommended.[7]
Temperature	0 °C to Room Temperature	The reaction is typically initiated at 0 °C to control any initial exotherm upon addition of the highly reactive HATU reagent. The reaction is then allowed to warm to room temperature to ensure it proceeds to completion. Heating is generally not required and may lead to decomposition or side reactions.[7]
Atmosphere	Inert (Nitrogen or Argon)	While not always strictly necessary for small-scale reactions, performing the coupling under an inert atmosphere is best practice to exclude atmospheric moisture, which can compromise the reaction by hydrolyzing the activated species.[7]

Experimental Protocols

The following protocols are designed as robust starting points for the synthesis of pyridine-2-carboxamides. Researchers should monitor reactions by TLC or LC-MS to determine the optimal reaction time for their specific substrates.

Protocol 1: General Procedure for the Synthesis of N-Aryl/Alkyl Pyridine-2-Carboxamides

This protocol is adapted from general procedures found to be effective for HATU-mediated couplings.[5][10]

Materials:

• Pyridine-2-carboxylic acid (1.0 equiv.)

• Amine (Aryl or Alkyl) (1.1 equiv.)

• HATU (1.1 equiv.)

• DIPEA (2.5 equiv.)

• Anhydrous DMF

• Round-bottom flask with stir bar

• Nitrogen or Argon line

• Standard workup and purification reagents (Ethyl Acetate, water, brine, Na₂SO₄)

Step-by-Step Methodology:

• Setup: To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add pyridine-2-carboxylic acid (1.0 equiv.) and dissolve it in anhydrous DMF (approx. 0.1-0.2 M concentration).

• Basification: Add DIPEA (2.5 equiv.) to the solution and stir for 5-10 minutes at room temperature.

• Activation: Cool the solution to 0 °C using an ice bath. Add HATU (1.1 equiv.) in one portion. The solution may change color.

• Pre-Activation Stirring: Allow the mixture to stir at 0 °C for 15-30 minutes. This pre-activation step is crucial for the formation of the OAt-active ester.[7][9]

• Amine Addition: Add the desired amine (1.1 equiv.), either neat if it is a liquid or as a solution in a small amount of anhydrous DMF.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-16 hours. Monitor the consumption of the starting materials by TLC or LC-MS.

• Workup: Upon completion, pour the reaction mixture into water and extract with an organic solvent such as ethyl acetate (3x). Combine the organic layers, wash with water, then with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate or DCM/methanol) to yield the pure pyridine-2-carboxamide.

Step-by-Step Experimental Workflow

Troubleshooting and Scientific Insights

• Low Yield: If the reaction yield is low, ensure all reagents and solvents are scrupulously dry. Water is detrimental to the reaction.[7] Also, confirm the quality of the DMF; aged DMF can contain dimethylamine, which will compete as a nucleophile. Poor solubility of the starting acid can also be an issue; ensure it is fully dissolved after the addition of the base before adding HATU.

• Guanidinium Byproduct: The presence of a byproduct corresponding to the amine plus a tetramethylguanidinium group is a clear indicator of insufficient pre-activation time or the use of excess HATU.[9] Ensure the acid, base, and HATU are stirred together for at least 15 minutes before the amine is introduced.

• No Reaction: Confirm that a non-nucleophilic base was used. Using a nucleophilic base like pyridine will shut down the reaction.[7] Also, check the quality of the HATU reagent, which can degrade if not stored properly under dry conditions.

Conclusion

The HATU-mediated coupling is a superior and highly reliable method for the synthesis of pyridine-2-carboxamides, offering high yields and minimizing side reactions common to other methods. The key to success lies in a rational protocol design grounded in the mechanism of action: the use of an anhydrous polar aprotic solvent, a non-nucleophilic base, and, most critically, a pre-activation step to form the OAt-active ester before the introduction of the amine nucleophile. By adhering to these principles and the detailed protocols herein, researchers can confidently and efficiently access this important class of molecules for application in drug discovery and materials science.

References

• Petruncio, G., et al. (2018). Discussion on "Why HATU is not working in a coupling reaction between [2,2'-bipyridine]-6-carboxylic acid and butyl amine in DCM as solvent?". ResearchGate. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Fisher Scientific Technical Articles. [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Aapptec. [Link]

• KimReactor. (2024, April 14). HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond [Video]. YouTube. [Link]

• Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU. commonorganicchemistry.com. [Link]

• Pessetto, Z. Y., et al. (2020). Reversing the Hypoxic Adaptive Response in Breast Cancer Cells through Small-Molecule Inhibition of Oncogenic MicroRNA-210. Journal of Medicinal Chemistry, 63(24), 15833–15859. [Link]

• Jida, M., et al. (2021). Novel library synthesis of 3,4-disubstituted pyridin-2(1H)-ones via cleavage of pyridine-2-oxy-7-azabenzotriazole ethers under ionic hydrogenation conditions at room temperature. Beilstein Journal of Organic Chemistry, 17, 344–354. [Link]

• Daugulis, O., et al. (2019). Directed C–H Functionalization Reactions with a Picolinamide Directing Group: Ni-Catalyzed Cleavage and Byproduct Recycling. Organic Letters, 21(19), 7891–7894. [Link]

• Online Inhibitor. (2023). HATU in Peptide Synthesis: Mechanistic Insights and Emerging Frontiers. Online Inhibitor Tech Center. [Link]

• Reddit User Discussion. (2021). Unusual Mass in standard HATU Coupling. r/Chempros. [Link]

• Newcombe, C. M., et al. (2014). Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid. Polyhedron, 81, 157-165. [Link]

• Albericio, F., et al. (2001). Recent development of peptide coupling reagents in organic synthesis. Organic Preparations and Procedures International, 33(3), 203-255. [Link]

• Jirásek, M., et al. (2015). Substituted N-Benzylpyrazine-2-carboxamides: Synthesis and Biological Evaluation. Molecules, 20(10), 17834-17855. [Link]

• Discovery of Pyridine-2-Carboxamides Derivatives as Potent and Selective HPK1 Inhibitors for the Treatment of Cancer. (2022). Journal of Medicinal Chemistry, 65(1), 45-61. [Link]

• Crystal structures of three N-(pyridine-2-carbonyl)pyridine-2-carboxamides as potential ligands for supramolecular chemistry. (2018). Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 10), 1466–1471. [Link]

• HATU in Peptide Synthesis: Mechanistic Insights and Emerging Frontiers. (2023). Online Inhibitor. [Link]

• Mihajlović-Lalić, L. E., et al. (2022). A Short Review on Structural Concepts of Metal Complexes of Proton Transfer Salts of Pyridine-2-Carboxylic Acid. Journal of the Turkish Chemical Society, Section A: Chemistry, 9(2), 539-552. [Link]

Sources

• 1. Amine to Amide Mechanism - HATU [commonorganicchemistry.com]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 肽偶联剂选择指南 [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. americapeptides.com [americapeptides.com]
• 9. reddit.com [reddit.com]
• 10. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Suzuki Coupling with Pyridine Substrates

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving pyridine substrates. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of coupling these challenging yet vital heterocyclic compounds. The inherent electronic properties of the pyridine ring often lead to frustratingly low yields and a host of side reactions. This resource, presented in a practical question-and-answer format, aims to provide not just solutions, but a deeper understanding of the underlying chemical principles to empower you to troubleshoot effectively.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling with a 2-halopyridine is giving very low to no yield. What are the most likely causes?

Low yields in Suzuki couplings involving 2-halopyridines are a common issue and can often be traced back to a few key factors rooted in the pyridine's inherent chemical nature.

• Palladium Catalyst Inhibition: The lone pair of electrons on the pyridine nitrogen atom can coordinate strongly to the palladium catalyst. This coordination can "poison" the catalyst, effectively taking it out of the catalytic cycle and halting the reaction. This is particularly problematic with 2-substituted pyridines where the nitrogen is in close proximity to the reaction center.

• Slow Transmetalation: Pyridine is an electron-deficient heterocycle. When incorporated into a boronic acid or its ester, it reduces the nucleophilicity of the organic group that needs to be transferred to the palladium center. This results in a sluggish transmetalation step, which is often the rate-determining step in the catalytic cycle.[1]

• Protodeborylation of the Pyridylboronic Acid: Pyridylboronic acids are susceptible to protodeborylation, a side reaction where the C-B bond is cleaved by a proton source (like water, often present in the reaction), leading to the formation of pyridine and boric acid.[1][2] This decomposition of the coupling partner reduces the concentration of the active nucleophile, thereby lowering the yield.

Troubleshooting Guide: A Deeper Dive

This section provides detailed troubleshooting strategies for the common issues outlined above.

Issue 1: Low Yield and Catalyst Inactivity

Symptoms: The reaction stalls, leaving a significant amount of unreacted starting materials. Analysis of the reaction mixture shows mainly the starting halopyridine and boronic acid.

Causality: The primary suspect here is the inhibition of the palladium catalyst by the pyridine nitrogen. The Lewis basic nitrogen competes with the phosphine ligands for coordination sites on the palladium, forming stable off-cycle complexes that are catalytically inactive.

Troubleshooting Workflow:

Caption: Troubleshooting catalyst inhibition in pyridine Suzuki couplings.

Detailed Protocols & Explanations:

• Ligand Selection is Critical: The right ligand can mitigate catalyst poisoning by sterically shielding the palladium center and promoting the desired catalytic steps.

  • Expertise & Experience: Bulky, electron-rich phosphine ligands are the go-to choice. The steric bulk hinders the approach of the pyridine nitrogen to the palladium, while the electron-donating nature of the ligand increases the electron density on the palladium, facilitating the oxidative addition step and promoting the overall catalytic turnover.

  • Authoritative Grounding: Buchwald and Fu have pioneered the development of highly effective biaryl phosphine ligands for challenging cross-coupling reactions.[1]

  • Actionable Protocol:

    • Switch from less bulky ligands like PPh₃ to bulkier, more electron-rich options.

    • Screen a panel of established ligands known for their efficacy in coupling heteroaromatic substrates.

Ligand Class	Specific Examples	Key Features & Rationale
Buchwald Ligands	XPhos, SPhos, RuPhos	Highly effective for heteroaromatic couplings due to their steric bulk and electron-rich nature. They promote fast reductive elimination.
PEPPSI™ Ligands	PEPPSI™-IPr, PEPPSI™-IPent	N-heterocyclic carbene (NHC) based pre-catalysts that are often highly active and stable.
Bidentate Ligands	dppf, Xantphos	Can be effective in some cases, but their performance with pyridines can be substrate-dependent.

• Lewis Acid Additives: A less common but potentially effective strategy is to add a Lewis acid to the reaction mixture.

  • Causality: The Lewis acid can coordinate to the pyridine nitrogen, effectively "masking" its lone pair and preventing it from poisoning the palladium catalyst.

  • Actionable Protocol:

    • Add a stoichiometric amount of a mild Lewis acid, such as B(OMe)₃, to the reaction.[3]

    • Carefully screen the Lewis acid and its stoichiometry, as it can also interact with other components of the reaction mixture.

Issue 2: Inefficient Transmetalation and Protodeborylation

Symptoms: The reaction is sluggish, and you observe the formation of the corresponding "proto-deboronated" pyridine (i.e., the pyridine ring without the boronic acid group).

Causality: The electron-withdrawing nature of the pyridine ring deactivates the boronic acid for transmetalation. This slow forward reaction gives the competing protodeborylation side reaction more time to occur, especially in the presence of water and base.[1][2]

Troubleshooting Workflow:

Caption: Strategies to address slow transmetalation and protodeborylation.

Detailed Protocols & Explanations:

• The Crucial Role of the Base: The base is not just a proton scavenger; it activates the boronic acid by forming a more nucleophilic "ate" complex, which is essential for transmetalation.

  • Expertise & Experience: The choice of base is a delicate balance. A base that is too weak may not sufficiently activate the boronic acid, while a base that is too strong can promote protodeborylation and other side reactions.

  • Authoritative Grounding: The strength and nature of the base have a profound impact on the reaction's success. For instance, stronger bases are often required for less reactive substrates like aryl chlorides.

  • Actionable Protocol:

    • If using a weak base like Na₂CO₃, consider switching to a stronger base like K₃PO₄ or Cs₂CO₃.

    • For substrates with base-sensitive functional groups, milder bases like KF can be effective.

    • Screen a panel of bases to find the optimal conditions for your specific substrate combination.

Base	pKa of Conjugate Acid	Typical Use Case & Rationale
Na₂CO₃	10.3	A common starting point, but often too weak for challenging pyridine couplings.
K₃PO₄	12.3	A stronger inorganic base that is often more effective than carbonates.
Cs₂CO₃	10.3 (first proton)	The large, soft cesium cation can have beneficial effects on the reaction rate.
KF	3.2	A mild base suitable for substrates with base-labile groups.
Organic Bases	DBU, Et₃N	Can be used, but inorganic bases are more common in Suzuki couplings.

• Stabilize Your Boron Reagent: If protodeborylation is a significant issue, consider using a more stable derivative of the boronic acid.

  • Causality: Boronic esters are generally more stable to protodeborylation than the corresponding boronic acids.

  • Actionable Protocol:

    • Pinacol Esters (Bpin): These are commercially available or can be easily prepared and are significantly more stable than boronic acids.

    • MIDA Esters: N-methyliminodiacetic acid (MIDA) boronates are exceptionally stable and can be used in a "slow-release" strategy for highly unstable boronic acids.

    • Trifluoroborate Salts (BF₃K): Potassium trifluoroborate salts are another class of stable and easy-to-handle boron reagents.

Issue 3: Formation of Homocoupled Byproducts

Symptoms: You observe the formation of a biaryl product derived from the coupling of two molecules of your boronic acid (homocoupling).

Causality: Homocoupling is often promoted by the presence of Pd(II) species and oxygen in the reaction mixture. If the reduction of the Pd(II) precatalyst to the active Pd(0) is inefficient, or if oxygen re-oxidizes Pd(0) to Pd(II), these Pd(II) species can react with the boronic acid to form the homocoupled product.

Troubleshooting Workflow:

• Ensure Rigorous Degassing: Oxygen is a common culprit in promoting homocoupling.

  • Actionable Protocol:

    • Thoroughly degas your solvent(s) by bubbling with an inert gas (argon or nitrogen) for at least 30 minutes before use.

    • Assemble your reaction under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

    • Subject the reaction mixture to several freeze-pump-thaw cycles to remove all dissolved oxygen.

• Use a Pd(0) Source or an Efficient Precatalyst: Starting with a Pd(0) source or a precatalyst that rapidly generates Pd(0) can minimize the amount of Pd(II) present in the reaction.

  • Expertise & Experience: While Pd(OAc)₂ is a common Pd(II) source, it requires in-situ reduction, which can sometimes be inefficient. Using a Pd(0) source like Pd₂(dba)₃ or a well-defined precatalyst can lead to cleaner reactions.

  • Authoritative Grounding: The use of well-defined palladium precatalysts has been shown to improve the efficiency and reproducibility of many cross-coupling reactions.

• Slow Addition of the Boronic Acid:

  • Causality: Maintaining a low concentration of the boronic acid throughout the reaction can disfavor the bimolecular homocoupling reaction relative to the desired cross-coupling.

  • Actionable Protocol:

    • If possible, add the boronic acid solution to the reaction mixture slowly over a period of time using a syringe pump.

General Experimental Protocol for a Challenging Pyridine Suzuki Coupling

This protocol provides a robust starting point for the Suzuki coupling of a halopyridine with an arylboronic acid. Remember that optimization of the ligand, base, and solvent is often necessary for each specific substrate pair.

Materials:

• Halopyridine (1.0 equiv)

• Pyridylboronic acid or ester (1.2 - 1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 2 mol %)

• Phosphine ligand (e.g., XPhos, 4-6 mol %)

• Base (e.g., K₃PO₄, 2.0 - 3.0 equiv)

• Anhydrous, degassed solvent (e.g., dioxane, THF, or toluene)

• Schlenk flask or glovebox

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the halopyridine, pyridylboronic acid, base, palladium precatalyst, and ligand to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Solvent Addition: Add the degassed solvent to the flask via syringe.

• Degassing (if not in a glovebox): If the reaction was set up on the benchtop, perform three freeze-pump-thaw cycles.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC, GC-MS, or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

The Suzuki Catalytic Cycle

Understanding the mechanism is key to effective troubleshooting.

Sources

• 1. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Yoneda Labs [yonedalabs.com]

Methods for selective deprotection of a Boc group over a tert-butyl ester

Technical Support Center: Selective Amine Deprotection

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the selective acidic cleavage of a tert-butoxycarbonyl (Boc) protecting group from an amine in the presence of a tert-butyl (t-Bu) ester. As practicing scientists, we understand that this common transformation can be challenging, often leading to a mixture of fully deprotected, partially deprotected, and starting material. This document is designed to help you navigate these challenges by explaining the underlying principles and providing field-proven solutions.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Question 1: I'm attempting to deprotect the N-Boc group, but I'm also cleaving my t-Butyl ester. How can I improve selectivity?

Answer:

This is the most common issue encountered and it stems from the similar acid-labile nature of both protecting groups. However, the N-Boc group is generally more sensitive to acidolysis than a t-butyl ester, and we can exploit this difference by carefully controlling the reaction conditions.[1] The loss of selectivity is typically caused by conditions that are too harsh (i.e., too strongly acidic, high temperature, or prolonged reaction time).

Root Cause Analysis & Solutions:

• Excessively Strong Acid: Standard protocols using neat trifluoroacetic acid (TFA) or high concentrations of TFA in dichloromethane (DCM) are often too aggressive and will cleave both groups.[2][3] While TFA is a common reagent for Boc deprotection, achieving selectivity with it is difficult.[4]

  • Solution: Switch to a milder, carefully controlled acidic system. Deprotection using concentrated sulfuric acid (H₂SO₄) or methanesulfonic acid (MsOH) in a solvent system like tert-butyl acetate (tBuOAc) and DCM has proven effective.[5] These conditions create a less aggressive acidic environment that kinetically favors the cleavage of the more labile Boc group.

• Reaction Time and Temperature: Even with milder acids, extending the reaction time or increasing the temperature can lead to the cleavage of the more stable t-butyl ester. The selective reaction is under kinetic control , meaning the desired product is the one that forms fastest.[6] Allowing the reaction to proceed for too long may allow the system to approach thermodynamic equilibrium , favoring the more stable (and often fully deprotected) product.

  • Solution: Monitor the reaction closely and frequently using an appropriate analytical technique (TLC, LC-MS). As soon as the starting material is consumed, quench the reaction immediately. Perform the reaction at 0 °C or room temperature, avoiding heat unless absolutely necessary for sluggish reactions.

Workflow: Optimizing for Selectivity

Caption: Troubleshooting workflow for loss of selectivity.

Question 2: My N-Boc deprotection is very slow or incomplete, even after several hours. What should I do?

Answer:

A sluggish reaction indicates that the conditions are not sufficiently acidic to efficiently cleave the Boc group. This can be due to the nature of the substrate, the reagent quality, or the solvent system.

Root Cause Analysis & Solutions:

• Insufficient Acidity: You may have been too cautious to preserve the t-butyl ester, resulting in an environment that is too weakly acidic.

  • Solution: Slightly increase the equivalents of acid. For the H₂SO₄/tBuOAc system, you can titrate from 1.5 equivalents up to 3.0 equivalents of acid.[5] Alternatively, consider switching to a slightly stronger system, like anhydrous HCl in a dry organic solvent (e.g., 4M HCl in dioxane).[4]

• Steric Hindrance: If the N-Boc group is in a sterically congested environment, its protonation and subsequent cleavage can be slowed.[2]

  • Solution: A modest increase in temperature (e.g., from 0 °C to room temperature) might be necessary. Monitor carefully, as this also increases the risk of t-butyl ester cleavage.

• Presence of Water: Trace amounts of water can hydrolyze your acid, reducing its effective concentration and slowing the deprotection.[4]

  • Solution: Ensure all solvents and reagents are anhydrous. Use freshly opened bottles of solvents or solvents dried over molecular sieves.

Question 3: I've successfully deprotected the Boc group, but my yield is low due to side products. I see some extra peaks in my NMR/LCMS that correspond to an added t-butyl group.

Answer:

This is a classic side reaction. Acid-mediated deprotection generates a tert-butyl cation (t-Bu⁺) as a byproduct.[1][7] This highly reactive electrophile can alkylate any nucleophilic sites on your molecule, particularly electron-rich aromatic rings, thiols, or even the newly liberated amine.[1]

Root Cause Analysis & Solutions:

• Unscavenged tert-Butyl Cation: Without a "scavenger" to trap the t-Bu⁺, it is free to react with your product.[7]

  • Solution: Add a cation scavenger to the reaction mixture. Common and effective scavengers include:

    • Triethylsilane (TES): Reduces the t-Bu⁺ to isobutane.

    • Anisole or Thiophenol: Act as nucleophilic traps that are more reactive than your substrate.[8]

  • Implementation: Add 5-10% (v/v) of the scavenger to your reaction at the start.

Mechanism: Role of a Cation Scavenger

Caption: The fate of the t-butyl cation with and without a scavenger.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind achieving this selectivity?

The selective deprotection of N-Boc over a t-butyl ester relies on a difference in reaction rates. The nitrogen atom of the carbamate (Boc group) makes the carbonyl oxygen more basic and thus more easily protonated than the ester carbonyl. This leads to a faster cleavage of the Boc group's C-O bond. By using mild acidic conditions and carefully controlled reaction times, we exploit this kinetic window, removing the Boc group before the more robust t-butyl ester has a chance to react.

Q2: Are there any non-acidic methods to achieve this transformation?

While acidic cleavage is most common, other methods exist, though they may require more optimization:

• Thermal Deprotection: Heating the substrate in a suitable solvent can cause thermolytic cleavage of the Boc group. Selectivity can sometimes be achieved by carefully controlling the temperature, as different Boc groups can have different thermal labilities.[9] For example, an aryl N-Boc group can be removed at a lower temperature than an alkyl N-Boc group.[9]

• Lewis Acids: Certain Lewis acids may offer a different selectivity profile compared to Brønsted acids. For instance, ZnBr₂ has been reported for the selective cleavage of t-butyl esters in the presence of N-Boc groups, the reverse of what is typically desired, but this highlights that Lewis acids can modulate reactivity.[10] Conversely, systems like CeCl₃·7H₂O-NaI have been used to selectively cleave t-butyl esters over N-Boc groups, again demonstrating tunable selectivity.[11][12]

• Mild Reagents: A method using oxalyl chloride in methanol has been reported as a mild way to deprotect N-Boc groups, showing tolerance for other acid-labile functionalities like esters in specific cases.[2]

Q3: How should I properly work up a reaction after deprotection?

The work-up procedure is critical, especially since your product is a free amine, which will exist as an ammonium salt in the acidic medium.

• If the product salt is soluble in organic solvents: You can often remove the acid and solvent under reduced pressure, especially if you used a volatile system like HCl in dioxane/EtOAc.[13]

• If you need the free amine: After removing the reaction solvent, dissolve the residue in an organic solvent and carefully neutralize with a weak base like saturated aqueous sodium bicarbonate (NaHCO₃) or a tertiary amine (e.g., triethylamine). Be cautious, as a strong base (like NaOH) could saponify your t-butyl ester.[13] After neutralization, you can perform a standard aqueous extraction.

• For water-soluble amine salts: If your product salt partitions into the aqueous layer during extraction, you may need to basify the aqueous layer to pH 8-9 and then extract the free amine with an organic solvent. Alternatively, using a solid-phase scavenger resin like Amberlyst A21 can trap the acid, allowing you to simply filter the resin and evaporate the solvent to get your product.[13]

Part 3: Protocols & Data

Table 1: Comparison of Selective N-Boc Deprotection Methods

Method	Reagent(s)	Solvent System	Temp. (°C)	Typical Time	Selectivity	Key Considerations
Sulfuric Acid	1.5–3.0 equiv. conc. H₂SO₄	tBuOAc / DCM (4:1)	0 to RT	1–4 h	Good to Excellent	Excellent method for many substrates.[5] Monitor reaction closely.
Methanesulfonic Acid	1.5–3.0 equiv. MsOH	tBuOAc / DCM (4:1)	0 to RT	1–4 h	Good to Excellent	Similar to the H₂SO₄ method; may be milder.[5]
Anhydrous HCl	4M HCl in Dioxane	Dioxane or EtOAc	0 to RT	30 min – 2 h	Good	Solvent must be anhydrous.[4] Product is isolated as the HCl salt.
Oxalyl Chloride	Oxalyl Chloride / MeOH	Methanol	RT	1–4 h	Substrate Dependent	Reported as a very mild method, but selectivity is not universally guaranteed.[2]
Thermal	None (Heat)	TFE, MeOH, Dioxane	150–240 °C	30 min – 2 h	Substrate Dependent	Requires high temperatures and specialized flow chemistry equipment for best results.[9]

Experimental Protocol 1: Selective Deprotection using H₂SO₄ in tBuOAc/DCM

This protocol is adapted from the literature and serves as a general guideline.[5]

• Preparation: Dissolve the N-Boc, t-butyl ester protected substrate (1.0 equiv) in a 4:1 mixture of tert-butyl acetate (tBuOAc) and dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Acid Addition: While stirring, slowly add concentrated sulfuric acid (H₂SO₄, 1.5 equiv) dropwise.

• Monitoring: Monitor the reaction progress by TLC or LC-MS every 15-30 minutes. The reaction is typically complete within 1-4 hours.

• Quenching: Once the starting material is consumed, carefully pour the reaction mixture into a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or DCM) three times.

• Work-up: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material as necessary, typically by column chromatography.

References

• Vertex AI Search. (n.d.). BOC Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• Amoah, E., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances.
• Organic Chemistry Portal. (n.d.). tert-Butyl Esters.
• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA.
• ResearchGate. (n.d.). Deprotection of N-tert-Butoxycarbonyl (Boc) Groups in the Presence of tert-Butyl Esters.
• Smith, C. D., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
• ResearchGate. (2013). How to do work-up of a BOC deprotection reaction by TFA?
• Reddit. (n.d.). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros.
• Fisher Scientific. (n.d.). Amine Protection / Deprotection.
• Reddit. (n.d.). Method to remove Boc in the presence of t-butylester. r/Chempros.
• J&K Scientific LLC. (n.d.). BOC Protection and Deprotection.
• Marcantoni, E., et al. (2001). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl3·7H2O−NaI System in Acetonitrile. The Journal of Organic Chemistry.
• Chemistry LibreTexts. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions.
• Wu, Y., et al. (2003). Selective tert-Butyl Ester Deprotection in the Presence of Acid Labile Protecting Groups with Use of ZnBr2. The Journal of Organic Chemistry.
• Organic Chemistry Portal. (n.d.). Selective Deprotection of N-Boc-Protected tert-Butyl Ester Amino Acids by the CeCl37H20-NaI System in Acetonitrile*.

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic Characterization of Tert-butyl Pyridine-3-carboxylate and its Derivatives

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation and purity assessment of novel chemical entities are paramount. Tert-butyl pyridine-3-carboxylate, also known as tert-butyl nicotinate, and its derivatives are versatile building blocks in medicinal chemistry, valued for their presence in a range of biologically active compounds. This guide provides an in-depth comparison of their spectroscopic characteristics, focusing on Nuclear Magnetic Resonance (NMR) and Liquid Chromatography-Mass Spectrometry (LC-MS). We will delve into the causal relationships behind spectral features and provide field-proven protocols to ensure data integrity and reproducibility.

The Importance of Spectroscopic Characterization

In the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs), even minor positional isomers or impurities can drastically alter biological activity and toxicity. Spectroscopic techniques like NMR and LC-MS are indispensable tools for:

• Structural Elucidation: Confirming the exact connectivity of atoms within a molecule.

• Isomer Differentiation: Distinguishing between isomers (e.g., pyridine-2-carboxylate vs. pyridine-3-carboxylate vs. pyridine-4-carboxylate derivatives).

• Purity Assessment: Identifying and quantifying impurities, byproducts, and residual starting materials.

• Reaction Monitoring: Tracking the progress of a chemical reaction to optimize conditions.

This guide will use tert-butyl pyridine-3-carboxylate as our reference compound and compare it with its substituted derivatives to illustrate how structural modifications are reflected in their spectral data.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For pyridine derivatives, the chemical shifts (δ) and coupling constants (J) of the aromatic protons are particularly informative.

Reference Compound: Tert-butyl Pyridine-3-carboxylate

A thorough analysis of the parent compound is crucial for establishing a baseline for comparison.

¹H NMR (Proton NMR): The proton NMR spectrum of tert-butyl pyridine-3-carboxylate is characterized by signals from the pyridine ring protons and the tert-butyl group.

• Tert-butyl group: A prominent singlet is observed around δ 1.6 ppm, integrating to 9 protons. This high-intensity, unsplit signal is a hallmark of the tert-butyl group and is often a starting point for spectral interpretation.[1]

• Pyridine Ring Protons: The four protons on the pyridine ring give rise to a more complex pattern in the aromatic region (δ 7.0-9.5 ppm). Due to the electronegativity of the nitrogen atom and the electron-withdrawing nature of the carboxylate group, the protons are deshielded to varying degrees.

  • H-2: The proton at position 2 is the most deshielded due to its proximity to the nitrogen and the carboxylate group, appearing as a doublet of doublets or a narrow multiplet around δ 9.2 ppm.

  • H-6: The proton at position 6 is adjacent to the nitrogen and appears as a doublet around δ 8.8 ppm.

  • H-4: The proton at position 4 is coupled to H-2 and H-5, appearing as a doublet of triplets or a multiplet around δ 8.3 ppm.

  • H-5: The proton at position 5 is the most upfield of the aromatic protons, appearing as a multiplet around δ 7.5 ppm.

¹³C NMR (Carbon NMR): The carbon NMR spectrum provides information on the number of unique carbon environments.

• Tert-butyl group: The quaternary carbon of the tert-butyl group typically appears around δ 82 ppm, and the three equivalent methyl carbons resonate around δ 28 ppm.

• Carbonyl Carbon: The ester carbonyl carbon is found in the downfield region, typically around δ 164 ppm.

• Pyridine Ring Carbons: The five carbons of the pyridine ring will have distinct chemical shifts, with those closest to the nitrogen and the carboxylate group being the most deshielded.

Comparative Analysis with Derivatives

The introduction of substituents onto the pyridine ring significantly alters the NMR spectra. By comparing the spectra of derivatives to the parent compound, we can deduce the position and electronic nature of the substituent.

Example 1: Tert-butyl (pyridin-3-ylmethyl)carbamate

This derivative introduces a methylene carbamate group at the 3-position of the pyridine ring.

• ¹H NMR: The spectrum shows characteristic signals for the pyridine ring protons, the methylene group, and the tert-butyl group of the carbamate.

  • The pyridine protons appear at δ 8.52-8.49 (m, 2H), 7.64 (d, J = 8Hz, 1H), and 7.28-7.25 (m, 1H).

  • A key feature is the appearance of a singlet for the methylene protons (CH₂) at δ 4.33.

  • The tert-butyl group of the carbamate gives a singlet at δ 1.45 (9H).

• ¹³C NMR: The carbon spectrum shows signals for the pyridine carbons, the methylene carbon, the carbamate carbonyl, and the tert-butyl group carbons.

  • Pyridine carbons appear in the aromatic region.

  • The methylene carbon (CH₂) is observed around δ 42.10.

  • The carbamate carbonyl carbon resonates at δ 155.90.

  • The quaternary and methyl carbons of the tert-butyl group appear at δ 79.80 and δ 28.30, respectively.

Table 1: Comparative ¹H and ¹³C NMR Data

Compound	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)
Tert-butyl Pyridine-3-carboxylate	~9.2 (H-2), ~8.8 (H-6), ~8.3 (H-4), ~7.5 (H-5), ~1.6 (t-Bu)	~164 (C=O), ~82 (C(CH₃)₃), ~28 (C(CH₃)₃), Aromatic signals
Tert-butyl (pyridin-3-ylmethyl)carbamate	8.52-8.49 (aromatic), 7.64 (aromatic), 7.28-7.25 (aromatic), 4.33 (CH₂), 1.45 (t-Bu)	155.90 (C=O), 148.80, 148.50, 135.30, 134.70, 123.50 (aromatic), 79.80 (C(CH₃)₃), 42.10 (CH₂), 28.30 (C(CH₃)₃)

Experimental Protocol for NMR Analysis

Sample Preparation:

• Weigh 5-10 mg of the solid sample for ¹H NMR (20-50 mg for ¹³C NMR) and place it in a clean, dry NMR tube.

• Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical as it can influence chemical shifts.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to δ 0.00 ppm.

• Cap the NMR tube and gently invert it several times to ensure the sample is completely dissolved and the solution is homogeneous.

Instrumental Parameters (300 MHz Spectrometer):

• ¹H NMR:

  • Pulse Program: zg30

  • Number of Scans: 16-32

  • Acquisition Time: ~3-4 seconds

  • Relaxation Delay: 1-2 seconds

• ¹³C NMR:

  • Pulse Program: zgpg30 (proton decoupled)

  • Number of Scans: 1024 or more (depending on sample concentration)

  • Acquisition Time: ~1-2 seconds

  • Relaxation Delay: 2-5 seconds

Caption: Standard workflow for NMR sample preparation, data acquisition, and analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

LC-MS is a powerful technique that combines the separation capabilities of liquid chromatography with the mass analysis capabilities of mass spectrometry. It is ideal for confirming molecular weight and providing structural information through fragmentation analysis.

Reference Compound: Tert-butyl Pyridine-3-carboxylate

LC Behavior: Tert-butyl pyridine-3-carboxylate is a moderately polar compound and can be effectively separated using reversed-phase chromatography.

Mass Spectrometry (Electrospray Ionization - ESI): In positive ion mode ESI, the compound will readily protonate to give a prominent [M+H]⁺ ion.

• Molecular Weight: The molecular weight of tert-butyl pyridine-3-carboxylate is 179.22 g/mol . Therefore, the [M+H]⁺ ion will be observed at m/z 180.2.

Fragmentation Analysis (MS/MS): Collision-induced dissociation (CID) of the [M+H]⁺ ion provides valuable structural information.

• Loss of Isobutene: A characteristic fragmentation pathway for tert-butyl esters is the loss of isobutene (56 Da), resulting from a McLafferty-type rearrangement. This would generate a fragment corresponding to protonated nicotinic acid at m/z 124.1.

• Loss of the Tert-butyl group: Cleavage of the C-O bond can result in the loss of the entire tert-butyl group (57 Da), leading to a fragment at m/z 123.1.

Comparative Analysis with Derivatives

The fragmentation patterns of derivatives will depend on the nature and position of the substituents.

Example: 4-(6-aminopyridin-3-yl)piperazine-1-carboxylic acid tert-butyl ester

• Molecular Weight: This derivative has a molecular weight of 278.37 g/mol .

• MS: In high-resolution mass spectrometry (HRMS), the [M+H]⁺ ion is observed at m/z 279.1820.[2]

• Fragmentation: The fragmentation pattern would be expected to show the characteristic loss of isobutene (56 Da) from the tert-butyl carbamate group, as well as fragmentations related to the piperazine and aminopyridine moieties.

Table 2: Comparative LC-MS Data

Compound	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)	Key Fragment Ions (m/z)
Tert-butyl Pyridine-3-carboxylate	179.22	180.2	124.1 ([M+H - C₄H₈]⁺), 123.1 ([M+H - C₄H₉]⁺)
4-(6-aminopyridin-3-yl)piperazine-1-carboxylic acid tert-butyl ester	278.37	279.1820 (HRMS)[2]	Loss of isobutene, fragments from piperazine and aminopyridine rings

Experimental Protocol for LC-MS Analysis

Sample Preparation:

• Prepare a stock solution of the sample in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL.

• Dilute the stock solution to a final concentration of 1-10 µg/mL with the initial mobile phase composition.

• Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter.

Instrumental Parameters (Reversed-Phase LC-ESI-MS):

• Liquid Chromatography:

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with a low percentage of B, ramp up to a high percentage of B to elute the compound, then return to initial conditions.

  • Flow Rate: 0.2-0.4 mL/min

  • Column Temperature: 30-40 °C

• Mass Spectrometry (ESI-QTOF or ESI-Ion Trap):

  • Ionization Mode: Positive

  • Capillary Voltage: 3-4 kV

  • Drying Gas Temperature: 300-350 °C

  • Drying Gas Flow: 8-12 L/min

  • MS Scan Range: m/z 50-500

  • MS/MS: Select the [M+H]⁺ ion for fragmentation and acquire product ion spectra.

Caption: General workflow for LC-MS analysis from sample preparation to data interpretation.

Conclusion

The spectroscopic characterization of tert-butyl pyridine-3-carboxylate and its derivatives by NMR and LC-MS provides a robust and reliable means of structural verification and purity assessment. The characteristic signals of the tert-butyl group in both NMR and MS serve as valuable diagnostic markers. By establishing a comprehensive spectral library for the parent compound and its key derivatives, researchers can confidently identify and characterize new analogues, accelerating the drug discovery and development process. Adherence to the detailed protocols outlined in this guide will ensure the generation of high-quality, reproducible data, which is the cornerstone of scientific integrity.

References

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• ACD/Labs. t-Butyl group towers over other 1H resonances. [Link]

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• PubChem. Butyl nicotinate. National Institutes of Health. [Link]

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• HELIX Chromatography. HPLC Methods for analysis of Pyridine. [Link]

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A Senior Application Scientist's Guide to Tert-Butylation: Comparing Modern Reagents for Carboxylic Acid and Alcohol Protection

In the landscape of synthetic organic chemistry, particularly in pharmaceutical and materials development, the strategic use of protecting groups is paramount. The tert-butyl group stands out as a crucial shield for carboxylic acids and alcohols due to its exceptional stability across a wide range of nucleophilic and reductive conditions, coupled with its clean, acid-labile removal.[1][2] The traditional methods for its installation, however, often involve harsh conditions or specialized equipment, prompting the development of milder and more versatile alternatives.

This guide provides an in-depth comparison of both classical and contemporary reagents for the O-tert-butylation of carboxylic acids and alcohols. We will move beyond a simple listing of methods to dissect the causality behind experimental choices, offering field-proven insights into the advantages, limitations, and mechanistic underpinnings of each approach. Every protocol described is designed to be a self-validating system, grounded in authoritative literature to ensure scientific integrity.

The Classical Approach: Isobutylene and Brønsted Acid Catalysis

The reaction of a substrate with isobutylene gas under strong Brønsted acid catalysis (e.g., concentrated H₂SO₄) is one of the most established methods for tert-butylation.[1][3] Its primary advantage is the low cost of the reagents. However, this method is often hampered by significant drawbacks.

Mechanism Insight: The reaction proceeds via the protonation of isobutylene by the strong acid to form the stable tert-butyl cation. This carbocation is then trapped by the nucleophilic oxygen of the carboxylic acid or alcohol. The highly acidic environment, however, can be incompatible with sensitive functional groups and may require specialized pressure equipment to handle the gaseous isobutylene.[4] Furthermore, substrates like free amino acids exhibit poor solubility in the nonpolar organic solvents typically required.[1][3]

Representative Protocol: Isobutylene and Sulfuric Acid

• A solution of the carboxylic acid (1.0 eq) in dichloromethane (CH₂Cl₂) is cooled to -20°C in a pressure-rated vessel.[5]

• Condensed isobutylene (1.5 - 3.0 eq) is carefully added to the cooled solution.

• A catalytic amount of concentrated sulfuric acid (e.g., 0.1 eq) is added dropwise.[1][3]

• The vessel is sealed and the reaction is allowed to warm to room temperature and stirred for several hours (monitoring by TLC).

• Upon completion, the reaction is carefully quenched with a saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product, which may require chromatographic purification.

Alternative Reagents: A Comparative Analysis

To overcome the limitations of the classical method, a host of alternative reagents have been developed. These modern alternatives offer milder reaction conditions, broader functional group tolerance, and greater ease of handling.

Di-tert-butyl Dicarbonate (Boc₂O)

Commonly known as Boc anhydride, Boc₂O is a widely used reagent for the protection of amines.[6] However, with appropriate activation, it is also a highly effective source for O-tert-butylation. Activation is typically achieved with a nucleophilic catalyst like 4-(dimethylamino)pyridine (DMAP) for carboxylic acids, or a Lewis acid for the less nucleophilic alcohols.

Mechanism Insight (Boc₂O/Lewis Acid): The Lewis acid (e.g., Mg(ClO₄)₂, Sc(OTf)₃) coordinates to one of the carbonyl oxygens of Boc₂O, polarizing the molecule and making it susceptible to nucleophilic attack by the alcohol.[7][8] This is followed by the collapse of the intermediate and release of the tert-butyl ether, along with tert-butanol and CO₂ as byproducts. The choice of Lewis acid is critical; salts with highly delocalized anions like perchlorate or triflate favor ether formation.[7][8]

tert-Butyl 2,2,2-Trichloroacetimidate

This reagent offers a powerful and often mild route to tert-butyl ethers and esters.[2] The reaction proceeds under neutral or acid-catalyzed conditions and is particularly effective for substrates that are sensitive to the strongly acidic or basic conditions of other methods.

Mechanism Insight (Symbiotic Activation): The reaction with a carboxylic acid proceeds through a "symbiotic activation" pathway.[9] The acidic proton of the carboxylic acid protonates the nitrogen of the imidate, making the tert-butoxy group an excellent leaving group. The resulting carboxylate anion then traps the incipient tert-butyl cation.[9] For alcohols, a catalytic amount of a non-coordinating acid is often required to facilitate the reaction.[10] A key advantage is that the only byproduct is the water-soluble trichloroacetamide, which is easily removed during aqueous workup.[9]

Bis(trifluoromethanesulfonyl)imide (Tf₂NH)

A recent and powerful development involves the use of catalytic amounts of Tf₂NH in tert-butyl acetate, which serves as both the solvent and the tert-butyl source.[1][11] This method has shown remarkably high efficiency, fast reaction times, and excellent yields for a broad range of carboxylic acids and alcohols, including challenging substrates like free amino acids.[1][11]

Mechanism Insight: Tf₂NH is a very strong acid that is thought to protonate the carbonyl oxygen of the tert-butyl acetate solvent, activating it towards nucleophilic attack by the substrate (carboxylic acid or alcohol). For amino acids, an excess of Tf₂NH is used to first form a soluble salt with the amino group, overcoming the common solubility issues, while the remaining Tf₂NH acts as the catalyst.[1] This method avoids hazardous reagents like perchloric acid and often provides superior results.[1][11]

Performance Comparison: A Data-Driven Overview

The choice of reagent ultimately depends on the specific substrate, desired scale, and tolerance for different reaction conditions. The following table summarizes experimental data for the tert-butylation of representative substrates using the discussed methods.

Reagent/Catalyst	Substrate	Conditions	Time	Yield	Reference
Isobutylene / H₂SO₄	o-Benzoylbenzoic acid	CH₂Cl₂, -20°C to RT	30 min	84%	[5]
Boc₂O / Mg(ClO₄)₂	Benzyl alcohol	Neat, RT	30 min	95%	[10]
Boc₂O / DMAP	Benzoic acid	CH₂Cl₂, RT	3 hr	91%	[12]
t-Bu-Trichloroacetimidate	Benzoic acid	CH₂Cl₂, RT	2 hr	91%	[9]
t-Bu-Trichloroacetimidate / Tf₂NH	4-Methoxybenzyl alcohol	Toluene, RT	18 hr	95%	[10]
Tf₂NH / t-BuOAc	N-Cbz-L-serine	t-BuOAc, 60°C	1 hr	89%	[1]
Tf₂NH / t-BuOAc	4-Bromobenzoic acid	t-BuOAc, 60°C	1 hr	98%	[11]

Detailed Experimental Protocols

To ensure reproducibility and highlight the practical differences between these methods, detailed step-by-step protocols for the tert-butylation of a generic alcohol and carboxylic acid are provided below.

Protocol 1: tert-Butylation of an Alcohol with Boc₂O and Mg(ClO₄)₂

• To a stirred solution of the alcohol (1.0 mmol) in a suitable solvent (or neat) under an inert atmosphere, add anhydrous magnesium perchlorate (Mg(ClO₄)₂, 0.1 mmol, 10 mol%).

• Add di-tert-butyl dicarbonate (Boc₂O, 1.2 mmol, 1.2 eq) portion-wise at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete within 30 minutes to a few hours.[10]

• Upon completion, dilute the mixture with diethyl ether and filter through a pad of Celite to remove the catalyst.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography if necessary.

Protocol 2: tert-Butylation of a Carboxylic Acid with tert-Butyl Trichloroacetimidate

• To a solution of the carboxylic acid (1.0 mmol) in anhydrous dichloromethane (5 mL) under an inert atmosphere, add tert-butyl 2,2,2-trichloroacetimidate (1.2 mmol, 1.2 eq).[9]

• Stir the reaction mixture at room temperature and monitor its progress by TLC. The reaction is typically complete within 2-4 hours.[9]

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in a mixture of hexane and ethyl acetate.

• Wash the solution with saturated aqueous NaHCO₃ and brine to remove the trichloroacetamide byproduct.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to afford the tert-butyl ester, which can be further purified if needed.

Protocol 3: Catalytic tert-Butylation with Tf₂NH and tert-Butyl Acetate

• To a solution of the carboxylic acid or alcohol (1.0 mmol) in tert-butyl acetate (5 mL), add bis(trifluoromethanesulfonyl)imide (Tf₂NH, 0.05 mmol, 5 mol%).[1][11]

• Heat the reaction mixture to 60°C and stir until the starting material is consumed, as monitored by TLC (typically 1-3 hours).[1]

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the solution sequentially with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by column chromatography to yield the pure product.

Conclusion and Future Outlook

While the classical isobutylene/acid method remains a viable option for robust substrates, the landscape of O-tert-butylation has been significantly enriched by the development of milder and more versatile reagents.

• Di-tert-butyl dicarbonate (Boc₂O) , activated by either Lewis acids or DMAP, provides a reliable and scalable method with volatile byproducts, simplifying purification.

• tert-Butyl 2,2,2-trichloroacetimidate excels in its mild, often neutral conditions and the ease of removal of its primary byproduct, making it ideal for sensitive and complex molecules.

• The recently developed Tf₂NH-catalyzed system using tert-butyl acetate represents a significant leap forward, offering rapid reaction times, high yields, and a solution to the long-standing challenge of protecting polar substrates like free amino acids.

As the demands of modern drug development and materials science continue to push the boundaries of molecular complexity, the choice of an appropriate protecting group strategy is more critical than ever. The reagents and protocols detailed in this guide provide researchers with a robust toolkit to perform O-tert-butylations efficiently and selectively, enabling the successful synthesis of their target molecules.

References

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• Bartoli, G., et al. (2006). Alcohols and Di-tert-butyl Dicarbonate: How the Nature of the Lewis Acid Catalyst May Address the Reaction to the Synthesis of tert-Butyl Ethers. ACS Publications. Available at: [Link]

• Cran, J. W., Vidhani, D. V., & Krafft, M. E. (2014). Copper-Catalyzed N-tert-Butylation of Aromatic Amines under Mild Conditions Using tert-Butyl 2,2,2-Trichloroacetimidate. Organic Chemistry Portal. Available at: [Link]

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• Various Authors. (2022). Zeolite-based catalysis for isobutene conversion into chemicals and fuel additives. A review. Comptes Rendus de l'Académie des Sciences. Available at: [Link]

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• Neises, B., & Steglich, W. (1985). Esterification of Carboxylic Acids with Dicyclohexylcarbodiimide/4-Dimethylaminopyridine: tert-Butyl Ethyl Fumarate. Organic Syntheses. Available at: [Link]

• Various Authors. (n.d.). Synthesis and Biological Evaluation of tert-Butyl Ester and Ethyl Ester Prodrugs of L-γ-Methyleneglutamic Acid Amides for Cancer. PubMed Central. Available at: [Link]

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• Various Authors. (n.d.). Unusual and Unexpected Reactivity of t- Butyl Dicarbonate (Boc 2 O) with Alcohols in the Presence of Magnesium Perchlorate. A New and General Route to t- Butyl Ethers. ResearchGate. Available at: [Link]

• Liu, Y., et al. (2025). Highly efficient synthesis of tert-butyl esters using (Boc)2O under solvent/base-free electromagnetic milling conditions: a new reaction model. Green Chemistry. Available at: [Link]

• Various Authors. (n.d.). Synergistic Brønsted/Lewis Acid Catalyzed Aromatic Alkylation with Unactivated Tertiary Alcohols or Di-tert-Butylperoxide to Synthesize Quaternary Carbon Centers. ChemRxiv. Available at: [Link]

• Various Authors. (n.d.). Process for preparing tert-butanol from isobutylene by hydration. Google Patents.
• Various Authors. (n.d.). Production of tertiary butyl acetate. Google Patents.
• Various Authors. (n.d.). Production of isobutylene and tertiary butyl chloride. Google Patents.

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Safety & Regulatory Compliance

A Comprehensive Safety and Handling Guide for Tert-butyl Pyridine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Navigating the complexities of chemical handling in a laboratory setting demands a blend of rigorous scientific understanding and practical, field-tested safety protocols. This guide provides essential safety and logistical information for the handling of Tert-butyl Pyridine-3-carboxylate (CAS No. 65321-36-0), a key synthetic precursor in pharmaceutical development.[1] While a comprehensive Safety Data Sheet (SDS) for this specific compound is not publicly available, this document synthesizes known hazard information with established best practices for handling pyridine derivatives to ensure a robust safety framework. The protocols outlined herein are designed to be self-validating, promoting a culture of safety and scientific integrity.

Understanding the Hazard Profile

Tert-butyl Pyridine-3-carboxylate is a substituted pyridine, and as such, it is prudent to handle it with the care afforded to this class of compounds. Pyridine and its derivatives are known to be flammable, toxic liquids with a distinct, unpleasant odor.[2] Exposure can pose health risks, including irritation to the skin, eyes, and respiratory system.[2][3]

Based on available GHS (Globally Harmonized System of Classification and Labelling of Chemicals) information for Tert-butyl Pyridine-3-carboxylate, the following hazards are identified:

• H302: Harmful if swallowed.[4][5]

• H315: Causes skin irritation.[4][5]

• H319: Causes serious eye irritation.[4][5]

• H335: May cause respiratory irritation.[4][5]

These classifications necessitate stringent adherence to the personal protective equipment (PPE) and handling protocols detailed below.

Essential Personal Protective Equipment (PPE)

Your primary defense against chemical exposure is the correct and consistent use of PPE. The following table summarizes the minimum required PPE for handling Tert-butyl Pyridine-3-carboxylate.

Body Part	Personal Protective Equipment	Rationale and Best Practices
Hands	Chemical-resistant gloves (Nitrile or Neoprene recommended)	Pyridine and its derivatives can be absorbed through the skin.[6] Nitrile or neoprene gloves offer good resistance.[3] Always inspect gloves for tears or punctures before use and wash hands thoroughly after removal.
Eyes	Chemical splash goggles	Protects against accidental splashes that can cause serious eye irritation.[3] Goggles should be worn at all times when handling the chemical.
Body	Laboratory coat	A fully buttoned lab coat prevents contact with skin and contamination of personal clothing.[2][3]
Respiratory	Use in a certified chemical fume hood	Due to the risk of respiratory irritation from vapors, all handling of Tert-butyl Pyridine-3-carboxylate should be conducted within a properly functioning chemical fume hood to ensure adequate ventilation.[3]

Procedural Guide to Safe Handling and Disposal

Adherence to a systematic workflow is critical for minimizing risk. The following step-by-step procedures for handling and disposal are designed to provide clear, actionable guidance.

Handling Protocol

• Preparation: Before handling, ensure that a certified chemical fume hood is available and functioning correctly.[3] Clear the workspace of any unnecessary items. Have all necessary equipment and reagents ready to minimize time spent handling the open chemical container.

• Donning PPE: Put on all required PPE as detailed in the table above.

• Dispensing: Ground and secure containers when dispensing or pouring the product to prevent static discharge, a potential ignition source for flammable compounds.[7] Use only non-sparking tools.[8]

• During Use: Keep the container tightly closed when not in use to prevent the escape of vapors.[3] Avoid inhalation of fumes and any contact with skin and eyes.[7]

• Post-Handling: After use, securely seal the container. Wipe down the work surface in the fume hood. Wash hands thoroughly after removing gloves.

Spill Management

In the event of a spill, remain calm and follow these steps:

• Evacuate and Ventilate: If the spill is large or occurs outside of a fume hood, evacuate the immediate area and ensure it is well-ventilated.

• Containment: For small spills within a fume hood, use a non-combustible absorbent material such as sand, earth, or diatomaceous earth to contain the spill.[9]

• Collection: Carefully collect the absorbent material and place it in a sealed, labeled container for hazardous waste disposal.[9]

• Decontamination: Clean the spill area with soap and water.[2]

Disposal Plan

Proper disposal is a critical aspect of laboratory safety and environmental responsibility.

• Waste Collection: Collect all waste containing Tert-butyl Pyridine-3-carboxylate, including contaminated absorbent materials and empty containers, in a designated and clearly labeled hazardous waste container.

• Segregation: Do not mix pyridine-based waste with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Disposal: Dispose of the hazardous waste through your institution's designated chemical waste disposal program.[2] Never pour chemical waste down the drain.[2]

Workflow and Safety Logic

The following diagram illustrates the logical flow of operations for the safe handling of Tert-butyl Pyridine-3-carboxylate, emphasizing the integration of safety checks at each stage.

Caption: Workflow for Safe Handling of Tert-butyl Pyridine-3-carboxylate.

Conclusion and Disclaimer

This guide provides a framework for the safe handling of Tert-butyl Pyridine-3-carboxylate based on available hazard information and established best practices for pyridine derivatives. It is imperative for all users to seek out the specific Safety Data Sheet for this compound from their supplier for the most accurate and comprehensive safety information. The principles of careful planning, consistent use of personal protective equipment, and adherence to proper handling and disposal procedures are paramount to ensuring a safe laboratory environment.

References

• Lab Alley. (2024, June 19). Pyridine Safety Data Sheet. Retrieved from [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• Washington State University. (n.d.). Pyridine Safety Information. Retrieved from [Link]

• GOV.UK. (n.d.). Pyridine: incident management. Retrieved from [Link]

• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Retrieved from [Link]

• Carl ROTH. (2025, March 31). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Knight Chemicals Online. (n.d.). tert-butyl 3-(pyridin-2-yl)piperidine-1-carboxylate. Retrieved from [Link]

• Penta chemicals. (2024, November 26). Pyridine - SAFETY DATA SHEET. Retrieved from [Link]

• ChemSynthesis. (2025, May 20). tert-butyl nicotinate. Retrieved from [Link]

• UC IPM. (2025, March 31). What Are You Wearing? Basic PPE for Pesticide Safety [Video]. YouTube. Retrieved from [Link]

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• 4. 65321-36-0|tert-Butyl nicotinate|BLD Pharm [bldpharm.com]
• 5. Tert-butyl pyridine-3-carboxylate,65321-36-0-Amadis Chemical [amadischem.com]
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